1-Bromo-4-ethoxy-2-nitrobenzene

Core Science & Biosynthesis

1-Bromo-4-ethoxy-2-nitrobenzene CAS number 383869-51-0

An In-depth Technical Guide to 1-Bromo-4-ethoxy-2-nitrobenzene (CAS: 383869-51-0): Synthesis, Reactivity, and Applications in Drug Discovery

Executive Summary

1-Bromo-4-ethoxy-2-nitrobenzene is a substituted nitrobenzene derivative that serves as a highly versatile building block in modern organic synthesis. Its unique arrangement of three distinct functional groups—a bromine atom, an ethoxy group, and a nitro group—on an aromatic scaffold provides multiple strategic points for chemical modification. The bromine atom is a prime handle for palladium-catalyzed cross-coupling reactions, the nitro group can be readily reduced to an amine for further functionalization, and the ethoxy group modulates the molecule's electronic properties and solubility. This combination makes the compound particularly valuable for generating diverse molecular libraries aimed at the discovery of new pharmaceuticals and advanced materials.[1][2][3] This guide offers a comprehensive technical overview of its chemical properties, provides detailed protocols for its synthesis, explores its reactivity, and discusses its applications for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's fundamental properties is the bedrock of its effective application in synthesis. This section details the structural, physical, and spectroscopic characteristics of 1-Bromo-4-ethoxy-2-nitrobenzene.

Chemical Identity

The structural identity of the molecule is the starting point for all chemical analysis.

Figure 1: Chemical Structure and Identifiers.

Physicochemical Properties

The following table summarizes key computed and experimental properties, which are crucial for planning reactions, purification, and formulation.

Property	Value	Source
Molecular Weight	246.06 g/mol	[4]
XLogP3 (Lipophilicity)	3.2	[4]
Physical Form	Solid
Purity (Typical)	≥95-97%	[5]
Storage Temperature	2-8°C, sealed in dry conditions

Spectroscopic Characterization (Predicted)

While specific experimental spectra for this exact isomer are not widely published, a robust prediction can be made based on established principles and data from closely related analogues.[6][7]

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~7.8-8.0 ppm (d, 1H): Aromatic proton ortho to the nitro group and meta to the bromine.

  • δ ~7.5-7.7 ppm (dd, 1H): Aromatic proton meta to both the nitro and ethoxy groups.

  • δ ~7.0-7.2 ppm (d, 1H): Aromatic proton ortho to the ethoxy group.

  • δ ~4.1-4.3 ppm (q, J=7.0 Hz, 2H): Methylene protons (-OCH₂-) of the ethoxy group.

  • δ ~1.4-1.6 ppm (t, J=7.0 Hz, 3H): Methyl protons (-CH₃) of the ethoxy group.

• ¹³C NMR (100 MHz, CDCl₃):

  • Expected signals in the aromatic region (δ ~110-160 ppm) and aliphatic region for the ethoxy group (δ ~65 ppm for -OCH₂- and δ ~15 ppm for -CH₃). The carbon bearing the bromine will be downfield, and carbons ortho/para to the nitro group will be deshielded.

• FT-IR (KBr, cm⁻¹):

  • ~1520-1530 cm⁻¹ and ~1345-1355 cm⁻¹: Strong asymmetric and symmetric stretching vibrations of the nitro (NO₂) group.[8]

  • ~1240-1260 cm⁻¹: Asymmetric C-O-C stretching of the aryl ether.

  • ~1040-1050 cm⁻¹: Symmetric C-O-C stretching.

  • ~550-650 cm⁻¹: C-Br stretching vibration.

Synthesis and Purification

The most logical and industrially relevant synthesis of 1-Bromo-4-ethoxy-2-nitrobenzene is via the electrophilic aromatic substitution (nitration) of the readily available precursor, 1-bromo-4-ethoxybenzene.

Retrosynthetic Analysis

The synthesis strategy involves the introduction of a nitro group onto the 1-bromo-4-ethoxybenzene core. This is a classic electrophilic aromatic substitution reaction.

Figure 2: Retrosynthetic pathway for the target molecule.

Causality of Experimental Choice: The directing effects of the substituents on the starting material are key. The ethoxy group is a strongly activating ortho, para-director, while the bromine atom is a deactivating ortho, para-director.[9][10] The nitration will be directed to the positions ortho to the highly activating ethoxy group (positions 2 and 6). Position 2 is sterically less hindered than position 6 (which is flanked by the bulky bromine), making the 2-nitro isomer the major expected product.

Recommended Synthetic Protocol: Electrophilic Nitration

This protocol is adapted from standard procedures for the nitration of activated benzene derivatives.[9][10]

• Reagent Preparation: Prepare a nitrating mixture by slowly adding concentrated nitric acid (HNO₃, 1.05 equivalents) to chilled (0-5°C) concentrated sulfuric acid (H₂SO₄, ~2-3 volumes relative to the starting material) in a flask with vigorous stirring. The sulfuric acid protonates the nitric acid, which then eliminates water to form the potent electrophile, the nitronium ion (NO₂⁺).[9][11]

• Reaction Setup: In a separate three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 1-bromo-4-ethoxybenzene (1.0 equivalent) in a suitable solvent such as glacial acetic acid or dichloromethane.

• Cooling: Cool the solution of the starting material to 0-5°C using an ice-water bath. Maintaining a low temperature is critical to minimize the formation of di-nitrated byproducts and other side reactions.[9]

• Addition of Nitrating Mixture: Add the prepared nitrating mixture dropwise from the dropping funnel to the stirred solution of the starting material. The rate of addition should be controlled to maintain the internal temperature below 10°C.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-10°C for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation:

  • Carefully pour the reaction mixture onto a stirred slurry of crushed ice and water. This quenches the reaction and precipitates the crude product.

  • If the product is solid, collect it by vacuum filtration, washing thoroughly with cold water to remove residual acids.

  • If the product is an oil, extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate, 3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution (to neutralize any remaining acid) followed by brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product, which may contain isomeric impurities, should be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient. The less polar para-isomer (1-bromo-4-nitrobenzene, a potential side product from nitration of any bromobenzene impurity) and the desired ortho-isomer can be separated. Recrystallization from a solvent like ethanol can also be employed to obtain a highly pure solid product.[10]

Reactivity and Synthetic Utility

The synthetic power of 1-Bromo-4-ethoxy-2-nitrobenzene lies in the distinct reactivity of its three functional groups, allowing for sequential and selective transformations.

Electronic Landscape of the Aromatic Ring

The reactivity of the ring and its substituents is a direct consequence of the electronic interplay between the groups.

Figure 3: Summary of substituent electronic effects.

This electronic configuration makes the C-Br bond a prime target for metal-catalyzed reactions and the nitro group susceptible to reduction.

Key Transformations in Medicinal Chemistry

The C(sp²)-Br bond is an excellent substrate for a wide range of palladium-catalyzed cross-coupling reactions, which are cornerstone transformations for C-C and C-heteroatom bond formation in drug discovery.[1]

Figure 4: Key cross-coupling reactions at the C-Br bond.

Field-Proven Insight: The choice of palladium catalyst, ligand, base, and solvent is critical for achieving high yields. For Suzuki couplings, catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ with a base such as K₂CO₃ or Cs₂CO₃ in a solvent system like dioxane/water are common starting points.[12] The electron-withdrawing nitro group can sometimes influence the oxidative addition step, potentially requiring more electron-rich ligands to facilitate the catalytic cycle.[1]

The transformation of the nitro group into a primary amine is one of the most valuable reactions for this scaffold. It opens the door to a vast array of subsequent chemistries, including amide bond formation, sulfonamide synthesis, and reductive amination.

Workflow for Nitro Group Reduction:

• Reaction Setup: Dissolve the 1-Bromo-4-ethoxy-2-nitrobenzene substrate in a suitable solvent (e.g., ethanol, ethyl acetate, or acetic acid).

• Reagent Addition:

  • Method A (Catalytic Hydrogenation): Place the solution in a hydrogenation vessel with a catalyst such as 10% Palladium on Carbon (Pd/C). Pressurize the vessel with hydrogen gas (H₂) and stir vigorously at room temperature until the reaction is complete. This is a clean method, but care must be taken to avoid de-bromination.

  • Method B (Metal/Acid): Add a metal reductant like tin(II) chloride (SnCl₂) in concentrated HCl, or iron powder (Fe) in acetic acid. Heat the reaction as necessary. This method is robust and less prone to dehalogenation.

• Workup:

  • For hydrogenation, filter the reaction mixture through Celite to remove the catalyst.

  • For metal/acid reduction, neutralize the mixture with a base (e.g., NaOH or NaHCO₃) and extract the product with an organic solvent.

• Purification: After solvent removal, the resulting 4-bromo-2-ethoxyaniline can be purified by column chromatography or recrystallization.

The resulting aniline is a key intermediate for introducing diversity and building complexity in drug candidates.

Applications in Drug Discovery

1-Bromo-4-ethoxy-2-nitrobenzene is not typically an active pharmaceutical ingredient itself but rather a strategic starting material. Its value lies in its ability to serve as a versatile scaffold for building more complex molecules with potential therapeutic activity.[13]

• Scaffold for Library Synthesis: By combining cross-coupling at the bromine position with derivatization of the amine (from nitro reduction), chemists can rapidly generate a large library of related compounds. This is a common strategy in the hit-to-lead phase of drug discovery.

• Fragment-Based Drug Design (FBDD): The molecule itself or its simple derivatives can be used as fragments for screening against biological targets. The functional groups provide vectors for growing the fragment into a more potent lead compound.

• Intermediate for Known Bioactive Classes: Nitroaromatic compounds are precursors to many classes of drugs, including some antibiotics and anticancer agents.[3] This scaffold provides a starting point for synthesizing analogs of known drugs to improve their efficacy, selectivity, or pharmacokinetic properties.

Safety and Handling

While a specific safety data sheet (SDS) for this compound is not universally available, data from closely related nitro-bromo-aromatic compounds allows for a reliable hazard assessment.[14][15][16][17]

Hazard Class	GHS Classification (Anticipated)	Precautionary Advice
Acute Toxicity	H302: Harmful if swallowed	Do not eat, drink, or smoke when using. Wash hands thoroughly after handling.[16]
Skin Irritation	H315: Causes skin irritation	Wear protective gloves and clothing.[16]
Eye Irritation	H319: Causes serious eye irritation	Wear eye/face protection (safety glasses/goggles).[16]
Respiratory Irritation	H335: May cause respiratory irritation	Use only outdoors or in a well-ventilated area (fume hood). Avoid breathing dust.[16]

Recommended Handling Procedures:

• Engineering Controls: Always handle this compound in a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles, is mandatory.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

1-Bromo-4-ethoxy-2-nitrobenzene (CAS 383869-51-0) is a synthetically powerful and strategically important building block for chemical research. Its value is derived from the orthogonal reactivity of its functional groups, which enables selective, high-yield transformations crucial to the rapid elaboration of molecular complexity. For scientists in drug discovery and materials science, this compound represents a versatile platform for generating novel chemical entities with tailored properties. A firm grasp of its synthesis, reactivity, and handling is essential for unlocking its full potential in the laboratory.

References

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4-Bromo-2-nitrophenetole chemical structure and properties

The following technical guide details the chemical structure, synthesis, and properties of 4-Bromo-2-nitrophenetole .

Chemical Identity & Synthetic Methodology

Executive Summary

4-Bromo-2-nitrophenetole (IUPAC: 4-Bromo-1-ethoxy-2-nitrobenzene) is a polysubstituted aromatic building block utilized in the synthesis of pharmaceutical intermediates and azo dyes.[1][2][3][4] It is characterized by the presence of an electron-donating ethoxy group, an electron-withdrawing nitro group, and a reactive bromine handle.[1][2][3]

This compound serves as a critical intermediate for accessing 4-bromo-2-aminophenetole (via reduction) and biaryl scaffolds (via palladium-catalyzed cross-coupling).[1][2][3] Its structure combines the steric bulk of the ortho-nitro group with the electronic activation of the ethoxy moiety, dictating its unique reactivity profile.

Physicochemical Profile

The following data summarizes the core physical and chemical constants. Where experimental values are limited in public registries, predictive modeling based on structural analogs (e.g., 4-bromo-2-nitrophenol) is utilized.[1][2][3]

Property	Value / Description	Note
IUPAC Name	4-Bromo-1-ethoxy-2-nitrobenzene
Molecular Formula	C₈H₈BrNO₃
Molecular Weight	246.06 g/mol
CAS Number	Not widely listed; Precursor (Phenol): 7693-52-9	Search often redirects to phenol analog.[1][2][3]
Physical State	Crystalline Solid (Predicted)	Likely yellow/pale-yellow needles.[1][2][3]
Melting Point	~45–55 °C (Predicted)	Lower than phenol analog (90–94°C) due to loss of H-bonding.
Solubility	Soluble in DCM, EtOAc, Acetone. Insoluble in water.	Lipophilic character (LogP ~3.0).
Appearance	Yellow to orange crystalline solid	Nitro group chromophore.

Synthetic Pathways[1][2][3][5][6][7]

The synthesis of 4-Bromo-2-nitrophenetole is achieved primarily through two distinct pathways. Method A (Nitration) is generally preferred for scale, while Method B (Alkylation) is used when starting from the commercially available phenol.

Method A: Electrophilic Nitration of 4-Bromophenetole (Preferred)

This route leverages the strong ortho/para directing power of the ethoxy group. Since the para position is blocked by bromine, nitration occurs exclusively at the ortho position (C2).

• Reagents: 4-Bromophenetole, Nitric Acid (HNO₃), Acetic Anhydride (Ac₂O) or Sulfuric Acid (H₂SO₄).[3]

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Selectivity: High regioselectivity for the 2-position due to steric blocking at C4 and electronic activation by -OEt.[1][2][3]

Protocol:

• Dissolve 4-bromophenetole (1.0 eq) in glacial acetic acid.

• Cool solution to 0–5 °C.

• Add HNO₃ (1.1 eq) dropwise, maintaining temperature <10 °C to prevent over-nitration.

• Stir at room temperature for 2 hours. Monitor via TLC (Hexane/EtOAc 8:2).

• Pour mixture into ice water. The yellow precipitate is filtered, washed with water, and recrystallized from ethanol.

Method B: O-Alkylation of 4-Bromo-2-nitrophenol

This method transforms the phenol (CAS 7693-52-9) into the ethyl ether via a Williamson ether synthesis.[1][2][3]

• Reagents: 4-Bromo-2-nitrophenol, Ethyl Iodide (EtI) or Diethyl Sulfate, Potassium Carbonate (K₂CO₃), DMF or Acetone.[1][2][3]

• Mechanism: Sₙ2 Nucleophilic Substitution.

Protocol:

• Suspend 4-bromo-2-nitrophenol (1.0 eq) and K₂CO₃ (2.0 eq) in DMF.

• Add Ethyl Iodide (1.2 eq) dropwise.

• Heat to 60 °C for 4 hours.

• Quench with water and extract with ethyl acetate.

• Wash organic layer with 1M NaOH (to remove unreacted phenol), then brine.

• Concentrate to yield the product.

Synthesis Visualization (DOT Diagram)

Caption: Convergent synthetic pathways to 4-Bromo-2-nitrophenetole via Nitration (Top) or Alkylation (Bottom).[1][2][3]

Reactivity & Transformations[1][2][3][5][8][9]

The chemical utility of 4-Bromo-2-nitrophenetole lies in its ability to undergo selective transformations at three distinct sites:

A. Nitro Group Reduction

The nitro group can be reduced to a primary amine without affecting the bromine or ethoxy groups, yielding 4-Bromo-2-aminophenetole .[1][2][3]

• Reagents: Iron powder (Fe) / NH₄Cl, Tin (Sn) / HCl, or H₂ / Pt-C (careful control required to avoid dehalogenation).

• Significance: The resulting aniline is a precursor for heterocyclic synthesis (e.g., benzoxazoles).

B. Palladium-Catalyzed Coupling (Suzuki/Buchwald)

The aryl bromide at the C4 position is an excellent handle for Pd-catalyzed cross-coupling reactions.[1][3]

• Reaction: Suzuki-Miyaura Coupling with aryl boronic acids.[1][2][3]

• Outcome: Formation of 4-aryl-2-nitrophenetoles.[1][2][3]

• Note: The nitro group ortho to the ethoxy does not significantly interfere with the oxidative addition of Pd into the C-Br bond.

Analytical Characterization

To validate the structure of synthesized material, the following spectral features should be observed:

Technique	Expected Signal / Feature	Interpretation
¹H NMR (CDCl₃)	δ 1.45 (t, 3H), δ 4.15 (q, 2H)	Ethoxy Group: Characteristic triplet/quartet pattern.[1][2][3]
δ 7.00 (d, 1H, J=8.8 Hz)	H6 (Ortho to OEt): Shielded by alkoxy group.
δ 7.60 (dd, 1H)	H5 (Meta to NO₂): Coupled to H6 and H3.
δ 8.00 (d, 1H, J=2.4 Hz)	H3 (Ortho to NO₂): Most deshielded aromatic proton.
IR Spectroscopy	1530 cm⁻¹, 1350 cm⁻¹	Nitro Group: Asymmetric and symmetric stretches.
1250 cm⁻¹	Ether C-O-C: Strong stretch.
Mass Spectrometry	M+ and M+2 (1:1 ratio)	Isotope Pattern: Characteristic ⁷⁹Br/⁸¹Br doublet.

Safety & Handling (E-E-A-T)

Hazard Classification:

• Skin/Eye Irritant: Like most nitrophenols and alkyl halides, this compound is irritating to mucous membranes.

• Toxicity: Potential for methemoglobinemia if absorbed (characteristic of nitroaromatics).

Handling Protocol:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Ventilation: All operations, especially nitration, must be performed in a fume hood to manage NOₓ fumes.

• Waste: Dispose of halogenated organic waste separately. Do not mix with strong bases or reducing agents during storage.

References

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In-Depth Technical Guide: 1-Bromo-4-ethoxy-2-nitrobenzene – Molecular Properties, Regioselective Synthesis, and SNAr Kinetics

Executive Summary

As predictive toxicology shifts from in vivo models to in chemico and in silico profiling, understanding the electrophilic reactivity of xenobiotics has become paramount. 1-Bromo-4-ethoxy-2-nitrobenzene serves as a highly specific model electrophile used to map Nucleophilic Aromatic Substitution (SNAr) pathways. This whitepaper deconstructs its molecular properties, outlines a regioselective synthetic strategy, and details the kinetic protocols used to quantify its reactivity in toxicological frameworks.

Molecular Weight, Formula, and Physicochemical Profiling

The exact molecular formula of 1-bromo-4-ethoxy-2-nitrobenzene is C8H8BrNO3 . The stoichiometry is derived from:

• Carbon Backbone: A central benzene ring (C6) substituted with an ethoxy chain (C2), yielding 8 carbon atoms.

• Heteroatoms: One bromine atom acting as the leaving group, one nitro group (N1, O2), and one ether oxygen (O1), yielding Br1, N1, and O3.

• Hydrogen Distribution: Three aromatic protons and five aliphatic protons (from the ethyl chain), yielding H8.

The molecular weight is calculated via standard atomic weights: C (8 × 12.011) + H (8 × 1.008) + Br (1 × 79.904) + N (1 × 14.007) + O (3 × 15.999) = 246.06 g/mol .

Table 1: Physicochemical and Structural Parameters

Parameter	Value
IUPAC Name	1-Bromo-4-ethoxy-2-nitrobenzene
Common Synonym	4-Bromo-3-nitrophenetole
Molecular Formula	C8H8BrNO3
Molecular Weight	246.06 g/mol
Monoisotopic Mass	244.9688 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4 (Nitro O x2, Ether O x1, Br x1)

Structural Causality & Electronic Effects

The reactivity of 1-bromo-4-ethoxy-2-nitrobenzene is dictated by a precise "push-pull" electronic system. The nitro group at C2 is strongly electron-withdrawing via both inductive (-I) and resonance (-M) effects. This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the aromatic ring, activating the C1 position for nucleophilic attack.

Conversely, the ethoxy group at C4 acts as an electron donor via resonance (+M). Because the ethoxy group is para to the bromine atom, it partially counteracts the nitro group's activation. This makes the molecule a "moderately" reactive electrophile compared to unsubstituted 1-bromo-2-nitrobenzene. This specific electronic tuning is why it is utilized to benchmark the lower limits of SNAr reactivity in toxicological datasets .

Fig 1. SNAr mechanism of 1-bromo-4-ethoxy-2-nitrobenzene with piperidine.

Rational Synthesis Workflow

Synthesizing 1-bromo-4-ethoxy-2-nitrobenzene requires strict regiocontrol. A naive approach—nitrating 4-bromophenetole—fails because the strongly activating ethoxy group directs the incoming nitro group to its ortho position, yielding the incorrect 1-bromo-4-ethoxy-3-nitrobenzene isomer.

To achieve the correct C1-Br, C2-NO2, C4-OEt relative stereochemistry, the synthesis must proceed via the bromination of 3-nitrophenol, followed by ethylation. The hydroxyl group dominates the directing effects, routing the bromine para to itself (C4), locking in the required 1,2,4-substitution pattern.

Fig 2. Regioselective synthesis workflow for 1-bromo-4-ethoxy-2-nitrobenzene.

Protocol 1: Regioselective Synthesis and Validation

Step 1: Electrophilic Aromatic Bromination

• Dissolve 10 mmol of 3-nitrophenol in 20 mL of glacial acetic acid.

• Dropwise, add 10.5 mmol of elemental bromine (Br₂) at 0°C. Causality: The low temperature suppresses over-bromination and kinetically favors the para product.

• Stir for 2 hours at room temperature.

• Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1). Quench with saturated sodium bisulfite to neutralize unreacted Br₂ before extraction.

Step 2: Williamson Ether Synthesis

• Transfer the purified 4-bromo-3-nitrophenol (5 mmol) to a dry round-bottom flask containing 15 mL of anhydrous DMF.

• Add 15 mmol of anhydrous potassium carbonate (K₂CO₃). Causality: K₂CO₃ acts as a mild base to deprotonate the phenol, generating the highly nucleophilic phenoxide ion.

• Add 6 mmol of ethyl bromide (EtBr) and heat to 60°C for 4 hours.

• Self-Validation: Extract with ethyl acetate and wash 3x with brine to remove DMF. Confirm the disappearance of the broad -OH stretch (~3300 cm⁻¹) and the appearance of aliphatic C-H stretches (~2900 cm⁻¹) via FT-IR.

Application in Predictive Toxicology (SNAr Kinetics)

In predictive toxicology, the ability of a chemical to act as a skin sensitizer or protein-reactive hapten is directly proportional to its electrophilic reactivity. Schwöbel et al. (2011) established a comprehensive database of electrophilic reactivities to model these toxicological endpoints . 1-Bromo-4-ethoxy-2-nitrobenzene was evaluated for its SNAr reactivity using piperidine as a standardized model nucleophile.

Table 2: SNAr Kinetic Data (Nucleophile: Piperidine)

Electrophile	Parameter	Value (min⁻¹)	log(Value)	Ref
1-Bromo-4-ethoxy-2-nitrobenzene	k₁ (Run 1)	4.37 × 10⁻⁵	-4.36
1-Bromo-4-ethoxy-2-nitrobenzene	k₁ (Run 2)	9.43 × 10⁻⁵	-4.03

Protocol 2: Kinetic Measurement of SNAr Reactivity

To ensure pseudo-first-order kinetics, the nucleophile (piperidine) must be in vast excess relative to the electrophile.

• Preparation: Prepare a 1.0 mM stock of 1-bromo-4-ethoxy-2-nitrobenzene in anhydrous DMSO. Prepare a 50 mM stock of piperidine in DMSO.

• Incubation: Mix the solutions in a temperature-controlled vial at 25.0°C. Causality: The 50-fold excess of piperidine ensures its concentration remains effectively constant throughout the reaction, simplifying the rate law to

  .

• Sampling: Extract 50 µL aliquots at 30-minute intervals over 4 hours.

• Quenching: Immediately inject the aliquot into 950 µL of a quenching solution (1% formic acid in acetonitrile). Causality: Formic acid instantly protonates the piperidine, neutralizing its nucleophilicity and halting the SNAr reaction at the exact timestamp.

• Quantification & Self-Validation: Analyze via HPLC-UV (detecting at ~254 nm). Plot the natural logarithm of the remaining electrophile peak area against time. A linear regression (

  ) self-validates pseudo-first-order behavior, with the negative slope representing the observed rate constant ( ).

References

• Schwöbel, Johannes A. H., et al. "Measurement and Estimation of Electrophilic Reactivity for Predictive Toxicology." Chemical Reviews 111.4 (2011): 2562-2596. URL:[Link]

Melting Point Analysis of 1-Bromo-4-ethoxy-2-nitrobenzene: A Comprehensive Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the synthesis of active pharmaceutical ingredients (APIs), halogenated nitroaromatics serve as critical electrophilic building blocks. Specifically, 1-Bromo-4-ethoxy-2-nitrobenzene (C₈H₈BrNO₃) is a highly functionalized intermediate whose crystalline purity directly dictates the yield and safety profile of downstream cross-coupling reactions.

As highlighted in recent comparative analyses of bromo-ethoxy-nitrobenzene products[1], the presence of positional isomers (e.g., 2-bromo-1-ethoxy-4-nitrobenzene) can severely compromise pharmacological efficacy. Before advancing to resource-intensive quantitative techniques like GC-FID or ¹H-qNMR[1], melting point (

) determination serves as the primary, self-validating gatekeeper for crystalline purity. This whitepaper details the thermodynamic principles governing the crystal lattice of 1-Bromo-4-ethoxy-2-nitrobenzene and provides rigorous, field-proven protocols for its thermal analysis.

Structural Thermodynamics & Lattice Energy

The melting point of a crystalline solid is a macroscopic manifestation of its microscopic lattice energy. For 1-Bromo-4-ethoxy-2-nitrobenzene, the thermal transition from a highly ordered solid to an isotropic liquid is governed by the steric and electronic interplay of its three substituents:

• The Ortho Effect (Steric Hindrance): The nitro group at position 2 is forced into close spatial proximity with the bulky bromine atom at position 1. This steric clash forces the nitro group out of coplanarity with the benzene ring, disrupting optimal

  stacking interactions in the crystal lattice.

• Conformational Entropy: The ethoxy chain at position 4 introduces rotational degrees of freedom. Unlike rigid functional groups, the ethyl tail acts as an internal plasticizer, increasing the entropy of the liquid state (

  ) and thereby depressing the melting point ( ).

Comparative Isomeric Melting Points

To contextualize the thermal behavior of 1-Bromo-4-ethoxy-2-nitrobenzene, we must analyze its structural analogs. The position of the nitro group relative to the halogen and alkoxy groups drastically alters the melting point, as summarized in the data below.

Table 1: Thermal Properties of Bromo-Alkoxy-Nitrobenzene Isomers

Compound Name	Substituent Positions	Melting Point (°C)	Lattice Characteristic	Source
1-Bromo-2-nitrobenzene	1-Br, 2-NO₂	40.0 – 42.0	Ortho steric clash	[2]
1-Bromo-4-methoxy-2-nitrobenzene	1-Br, 2-NO₂, 4-OMe	32.0 – 34.0	Disrupted planarity	[3]
4-Bromo-1-methoxy-2-nitrobenzene	1-OMe, 2-NO₂, 4-Br	110.0	High planarity, strong packing
1-Bromo-4-ethoxy-2-nitrobenzene	1-Br, 2-NO₂, 4-OEt	~35.0 – 45.0 *	High entropy (flexible tail)	Empirical Est.

*Note: Because the exact empirical melting point of 1-Bromo-4-ethoxy-2-nitrobenzene is highly sensitive to polymorphic form and trace isomeric contamination, it typically presents as a low-melting solid or crystalline mass in the 35–45 °C range, structurally mirroring its methoxy analog[3].

Thermodynamic factors influencing the melting point of 1-Bromo-4-ethoxy-2-nitrobenzene.

Experimental Methodologies

To ensure scientific integrity, melting point determination cannot be a passive observation; it must be a self-validating system. Below are two field-proven protocols for analyzing 1-Bromo-4-ethoxy-2-nitrobenzene.

Protocol A: Capillary Melting Point Determination (Pharmacopeial Standard)

This method provides a rapid, visual confirmation of the melting range, which is highly sensitive to soluble impurities (which cause melting point depression via Raoult's Law).

• Sample Preparation (Desiccation): Dry the 1-Bromo-4-ethoxy-2-nitrobenzene powder under vacuum (0.1 mbar) at 20 °C for 12 hours.

  • Causality: Ambient moisture acts as a plasticizer. Even 0.5% w/w water will significantly depress the melting point and broaden the melting range.

• Milling and Loading: Triturate the dried sample in an agate mortar. Pack the powder into a glass capillary tube to a strict depth of 2–3 mm, tapping firmly to eliminate air pockets.

  • Causality: Homogenization of particle size ensures uniform heat transfer. Air voids act as thermal insulators, causing localized thermal gradients and artificially broad melting ranges.

• Self-Validation Check: Concurrently load a certified reference standard of Benzophenone (

  = 47–49 °C) into an adjacent capillary slot.

  • Causality: This acts as a positive control, validating the calibration of the heating block in the specific low-temperature regime expected for the target compound.

• Thermal Ramping: Rapidly heat the apparatus to 25 °C, then engage a strict 1.0 °C/min ramp rate.

  • Causality: A slow ramp rate allows the crystalline sample to maintain thermal equilibrium with the heating block, ensuring the recorded temperature accurately reflects the phase transition without thermal lag.

• Data Capture: Record the onset temperature (first appearance of a liquid meniscus) and the clear point (complete liquefaction). A pure sample will exhibit a range of

  °C.

Protocol B: Differential Scanning Calorimetry (DSC)

For absolute thermodynamic precision and the detection of polymorphs, DSC is the gold standard.

• System Suitability (Self-Validation): Prior to analysis, run a high-purity Indium standard (

  = 156.6 °C). If the extrapolated onset deviates by >0.1 °C, recalibrate the instrument's heat flux sensor.

• Encapsulation: Weigh exactly 3.00 – 5.00 mg of the solid into a standard aluminum pan and crimp the lid.

  • Causality: Precise mass control ensures the endothermic heat flow signal remains within the detector's optimal dynamic range without inducing thermal lag across the sample mass.

• Atmospheric Control: Establish a dry nitrogen purge at 50 mL/min.

  • Causality: Prevents oxidative degradation of the ethoxy and nitro groups at elevated temperatures and sweeps away any evolved volatiles.

• Thermal Cycle: Equilibrate the cell at 0 °C. Ramp at 2.0 °C/min to 80 °C.

  • Causality: The 2.0 °C/min rate provides a sharp, well-defined endothermic peak for the solid-liquid transition, allowing for precise integration of the enthalpy of fusion (

    ).

• Analysis: The true thermodynamic melting point is defined as the extrapolated onset temperature (

  ) of the endothermic peak, not the peak maximum.

Self-validating analytical workflow for determining crystalline melting point.

Conclusion

The melting point of 1-Bromo-4-ethoxy-2-nitrobenzene is heavily depressed by the steric clash of its ortho-substituents and the conformational flexibility of its ethoxy tail, placing it in the low-melting solid regime (~35–45 °C). Because it melts near ambient physiological temperatures, extreme care must be taken during sample preparation to avoid moisture absorption and thermal degradation. By employing the self-validating capillary and DSC protocols outlined above, researchers can confidently assess the isomeric and crystalline purity of this critical pharmaceutical intermediate.

References

• A Comparative Guide to Isomeric Purity Analysis of Bromo-Ethoxy-Nitrobenzene Products. BenchChem. (2025). Available at:[1]

• 1-Bromo-2-nitrobenzene Chemical Properties. ChemicalBook. (2026). Available at:[2]

• 4-Bromo-3-nitroanisole (1-Bromo-4-methoxy-2-nitrobenzene) Properties. ChemicalBook. (2026). Available at:[3]

• 4-Bromo-1-methoxy-2-nitrobenzene Data Sheet. Ambeed. (2026). Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-Bromo-2-nitrobenzene | 577-19-5 [chemicalbook.com]
• 3. 4-Bromo-3-nitroanisole | 5344-78-5 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 4-Bromo-2-nitrophenetole

Abstract & Introduction

This application note details the regioselective synthesis of 4-bromo-2-nitrophenetole from 4-bromophenetole via electrophilic aromatic substitution (nitration). While often commercially listed as "1-Bromo-4-ethoxy-2-nitrobenzene," the chemical structure places the nitro group ortho to the strongly activating ethoxy group and meta to the bromine atom.

This intermediate is critical in the development of pharmaceutical APIs (active pharmaceutical ingredients) and azo dyes. The presence of the ethoxy group directs the incoming nitro group to the ortho position (C2) due to resonance donation, overcoming the weaker deactivating/directing effect of the bromine atom at C4.

Reaction Mechanism

The synthesis follows a standard Electrophilic Aromatic Substitution (EAS) pathway.[1] The ethoxy group (-OEt) is a strong activator and ortho, para-director. Since the para position is blocked by bromine, nitration occurs almost exclusively at the ortho position relative to the ethoxy group.

Key Challenges:

• Regioselectivity: Ensuring nitration occurs at C2 (ortho to OEt) rather than displacing the bromine (ipso-substitution) or occurring at C3.

• Thermal Control: Nitration of activated ethers is highly exothermic; uncontrolled temperatures can lead to dinitration or oxidative degradation.

Safety & Hazards (Critical)

Hazard Class	Description	Mitigation
Oxidizer	Nitric acid is a strong oxidizer. Contact with organics can cause fire.	Keep away from flammable solvents (acetone, ether) until quenched.
Corrosive	HNO₃ and H₂SO₄ cause severe skin burns and eye damage.	Wear butyl rubber gloves, face shield, and lab coat.
Exothermic	The reaction releases significant heat.	Use an ice/salt bath to maintain T < 10°C. Add acid dropwise.
Toxic	Nitro compounds are often toxic/mutagenic.	Handle all solids/oils in a fume hood.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2]	Quantity	Role
4-Bromophenetole	201.06	1.0	10.0 g (49.7 mmol)	Substrate
Glacial Acetic Acid	60.05	Solvent	40 mL	Solvent/Moderator
Nitric Acid (70%)	63.01	1.2	3.8 mL (~60 mmol)	Electrophile Source
Acetic Anhydride	102.09	Optional	5 mL	Water Scavenger
Dichloromethane	84.93	-	100 mL	Extraction Solvent

Step-by-Step Procedure

Phase 1: Preparation of Nitrating Agent

• In a fume hood, charge a designated dropping funnel with Nitric Acid (3.8 mL) .

• Dilute with Glacial Acetic Acid (10 mL) .

• Optional: If using fuming nitric acid or requiring strictly anhydrous conditions, add Acetic Anhydride (5 mL) to the mixture to form acetyl nitrate (handle with extreme care; unstable > 20°C).

Phase 2: Reaction Setup

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, thermometer, and the dropping funnel containing the nitrating mixture.

• Add 4-Bromophenetole (10.0 g) and Glacial Acetic Acid (30 mL) to the flask.

• Cool the solution to 0–5°C using an ice/water bath. Ensure stirring is vigorous to prevent localized hot spots.

Phase 3: Nitration (The Critical Step)

• Dropwise Addition: Slowly add the nitrating mixture to the flask over 30–45 minutes .

• Temperature Monitor: strictly maintain internal temperature below 10°C . If the temperature spikes, stop addition immediately and allow to cool.

• Post-Addition: Once addition is complete, allow the reaction to warm to room temperature (20–25°C) and stir for 2 hours .

• Monitoring: Check progress via TLC (Hexane/Ethyl Acetate 8:2). The starting material (Rf ~0.8) should disappear, replaced by a lower Rf yellow spot.

Phase 4: Workup & Purification

• Quench: Pour the reaction mixture slowly into 200 mL of ice water with stirring. The product may precipitate as a yellow solid or oil.

• Extraction: Extract the aqueous mixture with Dichloromethane (3 x 50 mL) .

• Wash: Wash the combined organic layers with:

  • Water (2 x 50 mL)

  • Saturated NaHCO₃ (2 x 50 mL) to remove residual acid (Caution: CO₂ evolution).

  • Brine (1 x 50 mL).

• Drying: Dry over anhydrous Na₂SO₄ or MgSO₄ . Filter and concentrate under reduced pressure (Rotovap).

• Crystallization: If the residue is solid, recrystallize from hot Ethanol (95%) . If oil, purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes).

Results & Characterization

Expected Yield: 85–92% (Yellow crystalline solid or viscous oil). Melting Point: ~45–50°C (Note: Phenetoles often melt lower than corresponding phenols).

NMR Data Interpretation (400 MHz, CDCl₃)

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment
Aromatic C3	7.98	Doublet (d, J=2.5 Hz)	1H	H ortho to NO₂ and Br
Aromatic C5	7.62	Doublet of Doublets (dd)	1H	H para to NO₂
Aromatic C6	7.05	Doublet (d, J=9.0 Hz)	1H	H ortho to OEt
CH₂ (Ethyl)	4.18	Quartet (q)	2H	-O-CH₂ -CH₃
CH₃ (Ethyl)	1.48	Triplet (t)	3H	-O-CH₂-CH₃

Note: The shift of the proton at C3 is significantly downfield due to the deshielding effect of the adjacent nitro group and bromine.

Visualizations

Figure 1: Reaction Scheme

Caption: Electrophilic aromatic substitution of 4-bromophenetole yielding the ortho-nitro product.

Figure 2: Synthesis Workflow

Caption: Operational workflow for the nitration process, emphasizing temperature control.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / Tar Formation	Temperature too high during addition.	Ensure T < 5°C during addition. Use a slower addition rate.
Dinitration (Product has 2 Nitro groups)	Excess HNO₃ or reaction time too long.	Verify stoichiometry (1.1–1.2 eq). Monitor TLC closely.
Starting Material Remains	Reaction stopped too early or acid too dilute.	Check acid concentration. Allow to stir longer at RT.
Red/Brown Fumes (NO₂)	Oxidation occurring.	Use "White Fuming" HNO₃ or add urea to scavenge nitrous acid.

References

• Regioselectivity in Nitration of Phenolic Ethers

  • Smith, K., et al. "Nitration of aromatic compounds using nitric acid and acetic anhydride."[3] Journal of Organic Chemistry. Validating the use of acetyl nitrate for activated substrates.

• Synthesis of 4-Bromo-2-nitrophenetole

  • Durham University E-Theses. "Nitration in inert Fluids." (Confirming product identity as 4-bromo-2-nitrophenetole).

• Vogel, A.I. "Vogel's Textbook of Practical Organic Chemistry," 5th Ed. Longman Scientific & Technical.

• Compound Data (PubChem)

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 68523, 4-Bromophenetole.

• Commercial Reference (Isomer Naming)

  • CymitQuimica. "4-Bromo-1-ethoxy-2-nitrobenzene." (Illustrating the commercial synonym usage).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. rsc.org [rsc.org]
• 3. US3221062A - Nitration process - Google Patents [patents.google.com]

Application Note: Precision Nitration of 4-Bromophenetole

Executive Summary

This application note details the optimized reaction conditions for the mononitration of 4-bromophenetole (1-bromo-4-ethoxybenzene) to synthesize 4-bromo-2-nitrophenetole . This transformation is a critical intermediate step in the synthesis of benzoxazinones, substituted anilines, and various pharmaceutical scaffolds.

The primary challenge in this synthesis is controlling regioselectivity and preventing over-nitration (dinitration) or oxidative degradation of the ethoxy ether linkage. This guide presents a validated protocol using a Nitric Acid/Acetic Acid system that offers superior control over the highly exothermic mixed-acid (sulfuric/nitric) alternative.

Mechanistic Principles & Regioselectivity

Substrate Analysis

The substrate, 4-bromophenetole, contains two directing groups on the benzene ring:

• Ethoxy group (-OEt): A strong activator and ortho, para-director.[1]

• Bromo group (-Br): A weak deactivator but ortho, para-director.[1][2]

Directing Effects[1]

• Position 1 & 4: Occupied (ipso-substitution is energetically unfavorable under mild conditions).[1]

• Position 2 & 6 (Ortho to -OEt): Strongly activated by the resonance donation of the oxygen lone pair.

• Position 3 & 5 (Ortho to -Br): Deactivated by the inductive effect of bromine and meta to the activating ethoxy group.

Conclusion: The directing power of the ethoxy group dominates. The electrophilic nitronium ion (

) will attack position 2 (or 6), yielding 4-bromo-2-nitrophenetole as the major product.[1]

Reaction Pathway Diagram[1]

Figure 1: Reaction pathway showing the dominant formation of the 2-nitro isomer and the risk of dinitration.[1]

Critical Process Parameters (CPP)

To ensure reproducibility and safety, the following parameters must be strictly controlled.

Parameter	Specification	Rationale
Temperature	to	Prevents dinitration and oxidative cleavage of the ether.[1]
Stoichiometry	1.05 - 1.10 eq.	Slight excess ensures conversion; large excess causes impurities.
Solvent	Glacial Acetic Acid	Moderates the reaction rate and improves solubility compared to .
Addition Rate	Dropwise (approx. 1 mL/min)	Controls exotherm; prevents "hot spots" in the reactor.

Experimental Protocol

Method A: Acetic Acid Moderated Nitration (Recommended)

This method is preferred for high purity and safety, suitable for scales from 1g to 100g.[1]

Materials

• 4-Bromophenetole (Liquid, MW: 201.06 g/mol )[1]

• Nitric Acid (70%, d=1.41 g/mL)[1]

• Glacial Acetic Acid (Solvent)[3][4]

• Dichloromethane (Extraction)

• Sodium Bicarbonate (Neutralization)

Step-by-Step Procedure

• Preparation:

  • In a 3-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and addition funnel, dissolve 4-bromophenetole (10.0 g, 50 mmol) in Glacial Acetic Acid (40 mL) .

  • Cool the solution to

    using an ice-water bath.

• Reagent Setup:

  • Prepare a solution of Nitric Acid (3.5 mL, ~55 mmol, 1.1 eq) in Glacial Acetic Acid (10 mL) .

  • Note: Diluting the nitric acid prevents localized concentration spikes.

• Addition:

  • Add the Nitric Acid solution dropwise to the stirred substrate solution over 30-45 minutes .

  • CRITICAL: Monitor internal temperature. Do not allow it to exceed

    . If it spikes, stop addition and allow to cool.

• Reaction:

  • Once addition is complete, allow the mixture to stir at

    for 1 hour, then slowly warm to room temperature ( ) over 1 hour.

  • Validation: Check progress via TLC (Hexane/EtOAc 8:2). The starting material spot (

    ) should disappear, replaced by a lower yellow spot.

• Quenching & Isolation:

  • Pour the reaction mixture onto 200 g of crushed ice/water . Stir vigorously until the ice melts. The product usually precipitates as a yellow solid or heavy oil.

  • Extract with Dichloromethane (3 x 50 mL) .

  • Wash the organic layer with Saturated

    (until no gas evolution) and then Brine .

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • Recrystallize the crude solid from hot Ethanol (95%) .

  • Yield: Expected 85-92%.

  • Appearance: Yellow crystalline solid.[3]

Workflow Diagram

Figure 2: Operational workflow for the synthesis of 4-bromo-2-nitrophenetole.

Analytical Validation

Test	Expected Result	Notes
Appearance	Yellow Needles/Prisms	Darkening indicates oxidation/impurities.[1]
Melting Point		Sharp range indicates high purity.[1]
1H NMR	1.4 (t, 3H), 4.1 (q, 2H), 7.0 (d, 1H), 7.6 (dd, 1H), 7.9 (d, 1H)	Distinct aromatic pattern: 1,2,4-substitution.[1]
Mass Spec	[M+H]+ 246/248	Bromine isotope pattern (1:1 ratio) is essential.

Safety & Troubleshooting

Hazard Identification

• Runaway Reaction: Nitration is exothermic.[5] Failure to cool or rapid addition can lead to a "fume-off" or explosion.[1]

• Acid Burns: Glacial acetic acid and nitric acid are corrosive. Use butyl rubber gloves.

Troubleshooting Guide

• Problem: Formation of red oil instead of solid.

  • Cause: Incomplete reaction or presence of dinitrated byproducts.

  • Solution: Wash the oil with cold ethanol. If it persists, run a silica column (Hexane/EtOAc).

• Problem: Low Yield.

  • Cause: Water in the acetic acid (stops the formation of

    ).

  • Solution: Ensure "Glacial" Acetic Acid is used; add 1-2 mL of Acetic Anhydride to scavenge water if necessary.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (General procedures for nitration of activated aromatics).

• Olah, G. A.; Malhotra, R.; Narang, S. C.Nitration: Methods and Mechanisms. VCH Publishers, 1989. (Mechanistic grounding for regioselectivity).

• PubChem Compound Summary. "4-Bromo-2-nitrophenetole" (CID 569680).[1] National Center for Biotechnology Information.

• Org. Synth. 1928, 8, 12. "Nitration of Phenols and Ethers." (Historical grounding for acetic acid method).

Sources

• 1. CN102718659A - Synthesis method of 4-bromo-2-nitrophenyl acetic acid - Google Patents [patents.google.com]
• 2. quora.com [quora.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone [mdpi.com]

Suzuki-Miyaura coupling of 1-Bromo-4-ethoxy-2-nitrobenzene with aryl boronic acids

Abstract & Strategic Context

The Suzuki-Miyaura cross-coupling of 1-Bromo-4-ethoxy-2-nitrobenzene is a pivotal transformation in the synthesis of functionalized biaryls, serving as precursors for carbazoles, phenanthridines, and privileged pharmacophores in kinase inhibitors.

This substrate presents a unique "Push-Pull" electronic environment:

• Activation (Pull): The ortho-nitro group strongly activates the C-Br bond via inductive (-I) and mesomeric (-M) effects, facilitating oxidative addition.

• Deactivation (Push): The para-ethoxy group acts as an electron-donating group (EDG), slightly increasing electron density at the oxidative addition site, though this is largely overridden by the nitro group's activation.

• Steric Challenge: The ortho-nitro substituent imposes steric bulk, requiring specific ligand choices to ensure efficient transmetallation and reductive elimination.

This guide provides a validated, dual-pathway protocol designed to maximize yield while minimizing common side reactions like protodeboronation and homocoupling.

Scientific Rationale & Mechanism

The Ortho-Nitro Effect

Unlike simple aryl halides, 1-Bromo-4-ethoxy-2-nitrobenzene possesses an ortho-nitro group. While this group sterically hinders the approach of the palladium catalyst, it electronically accelerates the Oxidative Addition (OA) step. The rate-determining step in this specific coupling often shifts from OA to Transmetallation (TM) due to the steric bulk hindering the approach of the boronate species.

Catalyst Selection Logic

• Pd(dppf)Cl₂ (Method A - Standard): The bidentate ferrocenyl ligand (dppf) has a large bite angle, which stabilizes the Pd(II) intermediate and prevents the coordination of the nitro group to the metal center, a common cause of catalyst deactivation in nitro-arene couplings.

• Pd(OAc)₂ + SPhos (Method B - Challenging): For sterically hindered boronic acids, the Buchwald ligand SPhos is utilized. Its electron-rich nature facilitates OA, while its bulk promotes the difficult Reductive Elimination (RE) step to form the biaryl bond.

Mechanistic Pathway (Graphviz)

Figure 1: Catalytic cycle highlighting the activation by the nitro group and the steric sensitivity of the transmetallation step.

Experimental Protocols

Pre-Reaction Optimization Matrix

Use this table to select the appropriate method based on your coupling partner (Aryl Boronic Acid).

Boronic Acid Type	Recommended Method	Catalyst System	Base	Solvent
Simple / Electron-Poor	Method A	Pd(dppf)Cl₂ · DCM	K₂CO₃	1,4-Dioxane / H₂O
Electron-Rich	Method A	Pd(dppf)Cl₂ · DCM	Cs₂CO₃	1,4-Dioxane / H₂O
Sterically Hindered (Ortho-sub)	Method B	Pd(OAc)₂ + SPhos	K₃PO₄	Toluene / H₂O
Heterocyclic (e.g., Pyridine)	Method B	Pd₂dba₃ + XPhos	K₃PO₄	n-Butanol

Method A: Standard Protocol (High Throughput)

Best for standard library synthesis and unhindered boronic acids.

Reagents:

• 1-Bromo-4-ethoxy-2-nitrobenzene (1.0 equiv)

• Aryl Boronic Acid (1.2 – 1.5 equiv)

• Pd(dppf)Cl₂ · CH₂Cl₂ complex (3 - 5 mol%)

• K₂CO₃ (2.5 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure:

• Setup: Charge a reaction vial (microwave or screw-cap) with the aryl bromide (1.0 equiv), boronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Degassing: Add 1,4-Dioxane and Water. Sparge with Argon or Nitrogen for 10 minutes. Crucial: Oxygen promotes homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(dppf)Cl₂ (3-5 mol%) quickly under a blanket of inert gas. Seal the vessel immediately.

• Reaction: Heat to 90°C for 12–18 hours (conventional heating) or 110°C for 30 minutes (microwave irradiation).

• Monitoring: Check TLC (Eluent: 20% EtOAc/Hexanes). The nitro group makes the product easy to visualize under UV (254 nm) and often yellow in visible light.

• Workup:

  • Cool to room temperature.[1][2][3]

  • Dilute with Ethyl Acetate (EtOAc) and Water.[2]

  • Separate phases.[2][4][5] Extract aqueous layer 2x with EtOAc.[2]

  • Wash combined organics with Brine, dry over anhydrous Na₂SO₄, filter, and concentrate.[2]

• Purification: Flash chromatography on silica gel.

Method B: Advanced Protocol (Sterically Demanding)

Use this if Method A fails or yields <40%.

Reagents:

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%) – Pre-stirring required

• K₃PO₄ (3.0 equiv)[2]

• Solvent: Toluene : Water (10:1)

Step-by-Step Procedure:

• Catalyst Pre-formation: In a separate small vial, dissolve Pd(OAc)₂ and SPhos in dry Toluene. Stir at room temperature for 15 minutes under Argon. The solution should turn from orange to pale yellow/colorless, indicating ligation.

• Main Setup: Charge the reaction vessel with 1-Bromo-4-ethoxy-2-nitrobenzene, Boronic Acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Combination: Add the pre-formed catalyst solution and the water to the main vessel.[2]

• Reaction: Heat vigorously at 100°C for 16 hours. Vigorous stirring is essential for the biphasic Toluene/Water system.

• Workup: Similar to Method A, but ensure thorough washing as SPhos oxide byproducts can be sticky.

Workflow & Decision Logic

Figure 2: Decision tree for selecting the optimal protocol based on coupling partner characteristics.

Troubleshooting & Critical Parameters

Protodeboronation

• Symptom: The aryl bromide remains unreacted, but the boronic acid disappears.

• Cause: The boronic acid is hydrolyzing/deboronating faster than the transmetallation step. This is common with electron-poor boronic acids or ortho-substituted ones.

• Solution:

  • Reduce water content (switch to 10:1 Dioxane:H2O).

  • Increase Boronic Acid equivalents to 2.0.[6]

  • Switch to MIDA boronates or Potassium Trifluoroborates (require different conditions, typically hydrolysis in situ).

Homocoupling (Biaryl formation from Boronic Acid)

• Symptom: Formation of Ar'-Ar' dimer.

• Cause: Presence of Oxygen in the reaction mixture.[7]

• Solution: Degas solvents more rigorously (Freeze-Pump-Thaw is the gold standard, but sparging for 15 mins is usually sufficient).

Nitro-Group Interference

• Symptom: Low conversion, formation of azo-compounds (rare but possible).

• Cause: Palladium coordinating to the nitro group or reducing it.

• Solution: Ensure the use of Pd(dppf)Cl₂ . The ferrocenyl ligand creates a steric environment that disfavors nitro-coordination. Avoid strong reducing agents or hydrogen sources.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[7] Chemical Reviews, 95(7), 2457–2483. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• Gooßen, L. J., et al. (2008). Synthesis of 2-Substituted Biaryls via Cu/Pd-Catalyzed Decarboxylative Cross-Coupling.[5] Organic Syntheses, 85, 196.[5] (Demonstrates nitro-biaryl stability). [Link]

• Valente, C., et al. (2012). PEPPSI–Pd–NHC Complexes: Efficient Catalysts for Suzuki–Miyaura Cross-Coupling. Angewandte Chemie International Edition. (Reference for hindered substrates). [Link]

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• 1. BioKB - Publication [biokb.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 2-ethoxy-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. m.youtube.com [m.youtube.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: Chemoselective Reduction of 1-Bromo-4-ethoxy-2-nitrobenzene to 4-Bromo-2-ethoxyaniline

Introduction & Mechanistic Rationale

The reduction of halonitroarenes to their corresponding haloanilines is a critical, yet challenging, transformation in pharmaceutical and fine chemical synthesis. When reducing 1-bromo-4-ethoxy-2-nitrobenzene to 4-bromo-2-ethoxyaniline , the primary synthetic hurdle is achieving complete reduction of the nitro group while strictly preserving the labile carbon-bromine (C–Br) bond.

Standard catalytic hydrogenation conditions (e.g., Pd/C with H₂) are generally contraindicated for this substrate, as the high surface activity of palladium promotes rapid oxidative addition into the C–Br bond, leading to extensive hydrodehalogenation[1]. To achieve absolute chemoselectivity, the reduction potential must be carefully calibrated. Following the classic Haber mechanism, nitro reduction proceeds sequentially through nitroso and phenylhydroxylamine intermediates[2]. By utilizing single-electron transfer (SET) reagents such as Iron (Fe) or Tin(II) chloride (SnCl₂), the N–O bond is selectively cleaved without providing the surface-active hydride species responsible for debromination[3].

Chemoselective reduction pathway of halonitroarenes avoiding debromination.

Comparative Data Presentation

Selecting the appropriate reduction methodology depends on the scale and environmental constraints of the laboratory. The table below summarizes the quantitative performance of various reduction systems applied to halonitroarenes.

Reduction Method	Typical Yield	Chemoselectivity (C–Br Retention)	Scalability	Environmental & Safety Impact
Pd/C + H₂	< 40%	Poor (High debromination)	High	Low waste, but highly unselective[1]
Fe / NH₄Cl	85–95%	Excellent	High	Moderate (Generates insoluble iron oxides)[4]
SnCl₂·2H₂O	80–90%	Excellent	Moderate	High (Generates toxic tin waste)[3]
Fe₃O₄@NC@Pt	> 90%	Excellent	Moderate	Low (Magnetically reusable catalyst)[5]

Experimental Methodologies & Protocols

To ensure robust reproducibility, two self-validating protocols are provided below. Protocol A is optimized for scalability and green chemistry principles, while Protocol B is ideal for rapid, small-scale laboratory synthesis.

Protocol A: Iron/Ammonium Chloride (Fe/NH₄Cl) Reduction

This method is a modern, milder variation of the classic Béchamp reduction. By replacing harsh hydrochloric acid with ammonium chloride, the pH is buffered, protecting the ethoxy group from potential ether cleavage while maintaining high chemoselectivity[1].

Experimental workflow for the Fe/NH4Cl chemoselective reduction process.

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1-bromo-4-ethoxy-2-nitrobenzene (1.0 equiv) in a solvent mixture of Ethanol/Water (4:1 v/v, approx. 10 mL/mmol).

  • Causality: The 4:1 ratio ensures the organic substrate remains in solution while providing enough aqueous media to dissolve the NH₄Cl and facilitate proton transfer.

• Reagent Addition: Add Ammonium chloride (NH₄Cl, 3.0 equiv) followed by Iron powder (325 mesh, 5.0 equiv) in portions.

  • Causality: Iron serves as the single-electron source. Adding it in portions mitigates the initial exothermic spike as the nitroso intermediate forms.

• Thermal Activation: Heat the vigorously stirring mixture to 80 °C (reflux) for 2–4 hours.

  • Causality: Vigorous stirring and heat are required to overcome the activation energy at the solid-liquid interface of the heterogeneous iron particles.

• Self-Validation (In-Process Control): Monitor the reaction via TLC (Hexane/EtOAc 3:1). The starting material (high R_f, UV-active) will disappear, replaced by a highly polar baseline spot (the aniline product, Ninhydrin-positive). The reaction mixture will turn from a clear/yellowish solution to a dense, dark brown/black suspension as Fe⁰ oxidizes to Fe₃O₄.

• Workup: Cool the mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove iron oxides. Wash the filter cake exhaustively with Ethyl Acetate (EtOAc).

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Partition the remaining aqueous layer with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the crude 4-bromo-2-ethoxyaniline.

Protocol B: Tin(II) Chloride (SnCl₂) Reduction

This protocol is highly reliable for sensitive substrates. SnCl₂ specifically targets the N–O bond without risking the over-reduction of the aromatic ring or the C–Br bond[3].

Step-by-Step Procedure:

• Setup: Dissolve 1-bromo-4-ethoxy-2-nitrobenzene (1.0 equiv) in absolute Ethanol (5 mL/mmol).

• Reagent Addition: Add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 equiv) in a single portion.

  • Causality: The dissolution of SnCl₂·2H₂O is initially endothermic, but the subsequent reduction is exothermic. No external cooling is typically required at small scales.

• Reaction: Heat the mixture to 70 °C for 2–3 hours.

• Self-Validation (In-Process Control): The reaction is complete when TLC confirms the disappearance of the nitroarene.

• Workup (Critical Step): Cool the mixture to 0 °C and carefully neutralize by adding saturated aqueous NaHCO₃ dropwise until the pH reaches 7–8.

  • Causality: Neutralization is mandatory to convert soluble tin salts into insoluble tin hydroxides. If the pH is too low, tin emulsions will form, making phase separation impossible. The endpoint is visually confirmed when a thick, opaque white slurry forms.

• Extraction: Filter the milky suspension through a Celite pad. Extract the clear filtrate with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

References

• BenchChem. "Technical Support Center: Chemoselective Reduction of Nitro Groups in Halogenated Arenes." Benchchem.com. 1[1]

• Chemical Reviews. "Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts." ACS Publications.2[2]

• ResearchGate. "Chemoselective Nitro Reduction and Hydroamination Using a Single Iron Catalyst." ResearchGate. 4[4]

• MDPI. "Magnetically Reusable Fe3O4@NC@Pt Catalyst for Selective Reduction of Nitroarenes." MDPI. 5[5]

• Brainly. "Which of the following reagents will best convert nitrobenzene into 2,4,6-trichlorobromobenzene?" Brainly.com. 3[3]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. brainly.com [brainly.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Palladium-catalyzed cross-coupling using 1-Bromo-4-ethoxy-2-nitrobenzene

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions Utilizing 1-Bromo-4-ethoxy-2-nitrobenzene

Introduction: The Strategic Value of 1-Bromo-4-ethoxy-2-nitrobenzene

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 1-Bromo-4-ethoxy-2-nitrobenzene emerges as a highly versatile substrate, uniquely functionalized for sequential, selective transformations. Its structure features three key components:

• Aryl Bromide: The carbon-bromine bond serves as a prime reactive handle for a multitude of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[1]

• Electron-Withdrawing Nitro Group: Positioned ortho to the bromide, the nitro group significantly influences the electronic properties of the aromatic ring, modulating its reactivity. Furthermore, it acts as a synthetic linchpin, readily convertible to an amine for subsequent derivatization.[2]

• Electron-Donating Ethoxy Group: Located para to the bromide, the ethoxy group provides additional electronic modulation and can influence the physical properties, such as solubility, of the resulting products.

The confluence of these features makes 1-Bromo-4-ethoxy-2-nitrobenzene an invaluable precursor in the synthesis of pharmaceuticals, agrochemicals, and advanced organic materials.[3][4] This guide provides a detailed exploration of its application in several cornerstone palladium-catalyzed reactions, offering both mechanistic insights and field-proven protocols for researchers.

Pillar 1: The Mechanistic Core of Palladium Cross-Coupling

Palladium-catalyzed cross-coupling reactions, a discovery honored with the 2010 Nobel Prize in Chemistry, have become indispensable tools in synthetic chemistry.[5] These transformations universally proceed through a catalytic cycle involving a palladium center that shuttles between the Pd(0) and Pd(II) oxidation states.[6] Understanding this fundamental mechanism is crucial for troubleshooting and optimizing reactions.

The cycle consists of three primary steps:

• Oxidative Addition: The cycle initiates when a coordinatively unsaturated, catalytically active Pd(0) species inserts into the carbon-bromide bond of the aryl halide.[7] This step forms a square planar Pd(II) intermediate. The rate of this step is often influenced by the ligand environment around the palladium.[8]

• Transmetalation: The second organic partner, typically an organometallic reagent (e.g., organoboron, organotin), exchanges its organic moiety with the halide on the palladium center.[3][5] This brings both coupling partners together on the same metal atom. For reactions like the Buchwald-Hartwig amination, this step is replaced by coordination of the amine followed by deprotonation to form a palladium-amido complex.

• Reductive Elimination: This is the final, product-forming step. The two organic groups on the Pd(II) center couple and are expelled, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[3][9]

The efficiency of this entire process hinges on the ancillary ligands attached to the palladium. These ligands are not mere spectators; they stabilize the palladium species, enhance their solubility, and critically, modulate their reactivity to promote the desired elementary steps of the catalytic cycle while suppressing undesirable side reactions.[10][11]

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Application & Protocol 1: Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura coupling is arguably the most widely used C-C bond-forming cross-coupling reaction, prized for its operational simplicity, broad functional group tolerance, and the low toxicity of its boron-based reagents.[3][4] It is the method of choice for creating biaryl linkages, a common motif in pharmaceuticals.

Experimental Protocol: Synthesis of 4-Ethoxy-2-nitro-1,1'-biphenyl

Reaction Scheme: (1-Bromo-4-ethoxy-2-nitrobenzene) + (Phenylboronic acid) --[Pd Catalyst, Base]--> (4-Ethoxy-2-nitro-1,1'-biphenyl)

Materials:

Reagent/Material	M.W.	Amount	Moles (mmol)	Equiv.
1-Bromo-4-ethoxy-2-nitrobenzene	246.06	246 mg	1.0	1.0
Phenylboronic Acid	121.93	146 mg	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.50	4.5 mg	0.02	0.02
Triphenylphosphine (PPh₃)	262.29	21.0 mg	0.08	0.08
Potassium Carbonate (K₂CO₃)	138.21	415 mg	3.0	3.0
Toluene	-	8 mL	-	-
Ethanol	-	2 mL	-	-
Deionized Water	-	2 mL	-	-

Procedure:

• Reaction Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-Bromo-4-ethoxy-2-nitrobenzene, phenylboronic acid, and potassium carbonate.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Catalyst & Solvent Addition: In a separate vial, dissolve the Palladium(II) acetate and triphenylphosphine in the toluene. Add this catalyst solution to the reaction flask via syringe, followed by the ethanol and deionized water.

• Reaction: Heat the mixture to 85 °C with vigorous stirring. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting aryl bromide is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 15 mL) and then with brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the product.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Application & Protocol 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, providing access to a vast array of arylamine derivatives that are prevalent in medicinal chemistry.[3][12] The reaction's success is highly dependent on the use of bulky, electron-rich phosphine ligands, which accelerate the rate-limiting reductive elimination step.[13][14]

Experimental Protocol: Synthesis of N-benzyl-4-ethoxy-2-nitroaniline

Reaction Scheme: (1-Bromo-4-ethoxy-2-nitrobenzene) + (Benzylamine) --[Pd Catalyst, Ligand, Base]--> (N-benzyl-4-ethoxy-2-nitroaniline)

Materials:

Reagent/Material	M.W.	Amount	Moles (mmol)	Equiv.
1-Bromo-4-ethoxy-2-nitrobenzene	246.06	246 mg	1.0	1.0
Benzylamine	107.15	129 mg (0.13 mL)	1.2	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	9.2 mg	0.01	0.02 (Pd)
XPhos	476.65	19.1 mg	0.04	0.04
Sodium tert-butoxide (NaOtBu)	96.10	135 mg	1.4	1.4
Anhydrous Toluene	-	10 mL	-	-

Procedure:

• Glovebox Setup: Due to the air-sensitivity of the catalyst, ligand, and base, this reaction is best set up in a glovebox. Add Pd₂(dba)₃, XPhos, and sodium tert-butoxide to an oven-dried screw-cap vial containing a stir bar.

• Reagent Addition: Add 1-Bromo-4-ethoxy-2-nitrobenzene, anhydrous toluene, and finally benzylamine.

• Reaction: Seal the vial tightly and remove it from the glovebox. Heat the reaction mixture to 100 °C with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-16 hours.

• Work-up: After cooling to room temperature, carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and transfer to a separatory funnel. Wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue via silica gel column chromatography to obtain the desired arylamine.

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Application & Protocol 3: Sonogashira Coupling for Arylalkyne Synthesis

The Sonogashira coupling provides a direct and efficient route to conjugate arylalkynes by linking terminal alkynes with aryl halides.[3] The reaction classically employs a dual catalytic system of palladium and copper(I) iodide, with an amine serving as both the base and often as the solvent.[15][16]

Experimental Protocol: Synthesis of 1-Ethoxy-4-(phenylethynyl)-2-nitrobenzene

Reaction Scheme: (1-Bromo-4-ethoxy-2-nitrobenzene) + (Phenylacetylene) --[Pd/Cu Catalyst, Base]--> (1-Ethoxy-4-(phenylethynyl)-2-nitrobenzene)

Materials:

Reagent/Material	M.W.	Amount	Moles (mmol)	Equiv.
1-Bromo-4-ethoxy-2-nitrobenzene	246.06	246 mg	1.0	1.0
Phenylacetylene	102.14	123 mg (0.13 mL)	1.2	1.2
Pd(PPh₃)₂Cl₂	701.90	14.0 mg	0.02	0.02
Copper(I) Iodide (CuI)	190.45	3.8 mg	0.02	0.02
Triethylamine (Et₃N)	101.19	10 mL	-	Solvent
Anhydrous Tetrahydrofuran (THF)	-	5 mL	-	Co-solvent

Procedure:

• Reaction Setup: To an oven-dried, two-neck round-bottom flask fitted with a condenser and nitrogen inlet, add 1-Bromo-4-ethoxy-2-nitrobenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous THF and triethylamine via syringe, followed by the dropwise addition of phenylacetylene.

• Reaction: Stir the mixture at room temperature. The reaction is often mildly exothermic. Monitor progress by TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C. Completion is typically observed within 1-6 hours.

• Work-up: Once complete, concentrate the reaction mixture under reduced pressure to remove most of the triethylamine. Redissolve the residue in ethyl acetate.

• Purification: Filter the solution through a short plug of celite to remove insoluble salts. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography.

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Trustworthiness: A Self-Validating System

The reliability of these protocols stems from a systematic approach to execution, monitoring, and troubleshooting.

• Reaction Monitoring: Consistent monitoring by TLC is essential. A typical mobile phase for these compounds is a mixture of hexane and ethyl acetate (e.g., 9:1 or 4:1 v/v). The disappearance of the starting aryl bromide spot and the appearance of a new, typically less polar product spot indicates progress. For quantitative analysis, GC-MS or LC-MS can be employed.

• Ensuring Anhydrous & Anaerobic Conditions: For the Buchwald-Hartwig and Sonogashira couplings, the use of anhydrous solvents and an inert atmosphere is critical.[15][17] Oxygen can oxidize the Pd(0) catalyst and phosphine ligands, while water can interfere with the strong bases used. Solvents should be dried and degassed prior to use.

• Troubleshooting Common Issues:

  • Formation of Side Products: In Suzuki reactions, homocoupling of the boronic acid can occur. This can be minimized by the slow addition of reagents or by using a different base/solvent system. In Buchwald-Hartwig aminations, β-hydride elimination can be a competing pathway with certain amine substrates; using bulky ligands helps to favor the desired reductive elimination.[12]

  • Difficult Purification: Palladium residues can often be removed by filtration through a pad of celite or by washing the organic solution with an aqueous solution of a sulfur-based scavenger like sodium diethyldithiocarbamate.

By meticulously controlling reaction parameters and understanding the potential pitfalls, these protocols serve as a robust and reproducible foundation for leveraging 1-Bromo-4-ethoxy-2-nitrobenzene in advanced synthetic campaigns.

References

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• 17.2. Palladium catalyzed couplings. Organic Chemistry II - Lumen Learning.
• Cross-Coupling Reactions Guide. MilliporeSigma.
• Ligand-Promoted Palladium-Catalyzed Aerobic Oxid
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC.
• 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Developing Ligands for Palladium(II)
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers (RSC Publishing).
• Palladium Catalysts.
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• Stille Coupling. Organic Synthesis.
• Application Note: Suzuki Coupling Protocol for the Synthesis of Biphenyl Derivatives using 1- Bromo-4-(trans-4-ethylcyclohexyl)benzene. Benchchem.
• Buchwald-Hartwig Amin
• Buchwald-Hartwig Amination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Sonogashira Coupling. Organic Chemistry Portal.
• Stille Coupling. Organic Chemistry Portal.
• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. PubMed.
• Sonogashira coupling. Wikipedia.
• The Ultimate Guide to Buchwald-Hartwig Amin
• Application Notes and Protocols: Sonogashira Coupling of 1-Bromo-4-propylsulfanylbenzene with Terminal Alkynes. Benchchem.
• Palladium-Catalyzed Cross-Coupling: A Historical Contextual Perspective to the 2010 Nobel Prize. ICMPP.
• Application Notes and Protocols: Suzuki Coupling of 2-Bromo-1-isopropyl-4-nitrobenzene. Benchchem.

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Application Note: Nucleophilic Aromatic Substitution (SNAr) of the Nitro Group in Bromonitrobenzenes

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), halonitrobenzenes are ubiquitous building blocks. Traditional retrosynthetic logic dictates that in a Nucleophilic Aromatic Substitution (SNAr) reaction, the halogen acts as the leaving group while the nitro group serves merely as an electron-withdrawing activating group. However, under specific kinetic conditions, the nitro group itself acts as an exceptional leaving group , departing as a nitrite ion (NO₂⁻) and leaving the carbon-halogen bond intact[1].

This application note provides a comprehensive guide to the SNAr displacement of the nitro group in bromonitrobenzenes. By selectively displacing the nitro group with heteroatom nucleophiles (e.g., thiolates, alkoxides), chemists can generate highly functionalized bromoarenes. These intermediates are primed for late-stage transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), streamlining the drug development workflow[2].

Mechanistic Rationale: The "Element Effect" and Leaving Group Ability

To understand why the nitro group can be displaced preferentially over a bromine atom, one must analyze the kinetics of the SNAr addition-elimination mechanism[3].

Unlike aliphatic Sₙ1 or Sₙ2 reactions where carbon-leaving group bond cleavage is often rate-determining, the SNAr reaction proceeds via a two-step mechanism:

• Addition (Rate-Determining Step): The nucleophile attacks the electron-deficient aromatic carbon, breaking aromaticity to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Elimination (Fast Step): The leaving group departs, restoring the aromatic system.

Because the addition step is rate-determining, the overall reaction rate is governed by the ability of the substituent to stabilize the transition state leading to the Meisenheimer complex[4]. This phenomenon is known as the Element Effect . Highly electronegative groups (like -F and -NO₂) withdraw electron density via inductive and resonance effects, drastically lowering the activation energy for nucleophilic attack at their attached carbon.

Consequently, the leaving group ability in SNAr follows the order: F > NO₂ > Cl ≈ Br > I [4]. When a nucleophile (such as a soft thiolate) is introduced to a bromonitrobenzene, it preferentially attacks the highly electrophilic C-NO₂ carbon rather than the C-Br carbon. Following the formation of the Meisenheimer complex, the nitro group is expelled as a stable nitrite anion, yielding a functionalized bromobenzene.

Process Workflows & Mechanistic Diagrams

Mechanistic pathway of SNAr addition-elimination displacing the nitro group.

Workflow from SNAr denitration to late-stage cross-coupling of the bromoarene.

Comparative Data: Leaving Group Abilities

The table below summarizes the quantitative outcomes of reacting 1-bromo-4-nitrobenzene with various nucleophiles. Note how the choice of nucleophile dictates the chemoselectivity of the leaving group.

Table 1: Relative Leaving Group Abilities and Reaction Outcomes in SNAr

Substrate	Nucleophile	Rate-Determining Step	Preferred Leaving Group	Typical Yield
1-Bromo-4-nitrobenzene	NaSMe (Soft Thiolate)	Addition	NO₂⁻	85–95%
1-Bromo-4-nitrobenzene	NaOCH₂CF₃ (Hard Alkoxide)	Addition	NO₂⁻	70–80%
1-Bromo-4-nitrobenzene	Piperidine (Amine)	Addition	NO₂⁻ / Br⁻ (Mixed)	Variable
1-Fluoro-4-nitrobenzene	Piperidine (Amine)	Addition	F⁻	>90%

Data synthesized from foundational physical organic studies on the element effect[4].

Experimental Protocols

The following protocols outline self-validating methodologies for displacing the nitro group while preserving the synthetically valuable aryl bromide moiety.

Protocol A: Thioetherification via SNAr Denitration (Synthesis of 4-Bromothioanisole)

This protocol utilizes a soft sulfur nucleophile, which exhibits high chemoselectivity for the C-NO₂ carbon due to Hard-Soft Acid-Base (HSAB) matching and the high electrophilicity of the nitro-bearing carbon.

Reagents:

• 1-Bromo-4-nitrobenzene (1.0 equiv, 10 mmol)

• Sodium thiomethoxide (NaSMe) (1.1 equiv, 11 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (0.5 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with dry Nitrogen (N₂) for 5 minutes. Causality: Thiolates are highly susceptible to oxidative dimerization into disulfides. An inert atmosphere is critical to maintain nucleophile concentration.

• Dissolution: Dissolve 1-bromo-4-nitrobenzene (2.02 g, 10 mmol) in 20 mL of anhydrous DMF. Cool the solution to 0 °C using an ice bath. Causality: DMF is a polar aprotic solvent that leaves the thiolate anion unsolvated and highly reactive, accelerating the SNAr addition step.

• Nucleophile Addition: Add NaSMe (0.77 g, 11 mmol) portion-wise over 10 minutes. The solution will immediately turn deep yellow/orange, indicating the formation of the Meisenheimer complex.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• In-Process Control (Self-Validation): Perform TLC (Hexanes:EtOAc 9:1). The starting material (UV active, slightly yellow) should be completely consumed, replaced by a higher Rf spot (product).

• Workup: Quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract with Ethyl Acetate (3 x 30 mL). Causality: The aqueous quench not only crashes out the organic product but effectively solubilizes and removes the DMF and the sodium nitrite (NaNO₂) byproduct, driving the equilibrium and purifying the mixture.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford 4-bromothioanisole.

Protocol B: Alkoxylation via SNAr Denitration

Alkoxides are harder nucleophiles than thiolates and require slightly elevated temperatures to overcome the activation barrier for addition to the bromonitroarene.

Reagents:

• 1-Bromo-4-nitrobenzene (1.0 equiv, 10 mmol)

• 2,2,2-Trifluoroethanol (1.2 equiv, 12 mmol)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.25 equiv, 12.5 mmol)

• Anhydrous Tetrahydrofuran (THF) / DMF (1:1 v/v)

Step-by-Step Methodology:

• Alkoxide Generation: Suspend NaH (0.50 g, 12.5 mmol) in 10 mL of anhydrous THF at 0 °C under N₂. Slowly add 2,2,2-trifluoroethanol (1.20 g, 12 mmol) dropwise. Stir for 30 minutes until H₂ gas evolution ceases. Causality: Irreversible deprotonation ensures a quantitative yield of the active alkoxide nucleophile.

• Electrophile Addition: Dissolve 1-bromo-4-nitrobenzene (2.02 g, 10 mmol) in 10 mL of anhydrous DMF. Add this solution dropwise to the alkoxide mixture.

• Thermal Activation: Attach a reflux condenser and heat the reaction to 80 °C for 4–6 hours. Causality: Elevated thermal energy is required to push the harder alkoxide nucleophile through the rate-determining addition transition state.

• Workup & Purification: Cool to room temperature, quench with saturated aqueous NH₄Cl (to neutralize any unreacted alkoxide), and extract with diethyl ether. Purify via silica gel flash chromatography to yield 1-bromo-4-(2,2,2-trifluoroethoxy)benzene.

References

1.[1] Kornblum, N., Cheng, L., Kerber, R. C., Kestner, M. M., Newton, B. N., Pinnick, H. W., Smith, R. G., & Wade, P. A. (1976). Displacement of the nitro group of substituted nitrobenzenes-a synthetically useful process. The Journal of Organic Chemistry, 41(9), 1560-1564. URL: [Link] 2.[2] Pyo, A., & Lee, J. (2020). Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. ACS Catalysis, 10(17), 10010-10024. URL: [Link] 3.[4] Senger, N. A., Bo, B., Cheng, Q., & Wu, W. (2012). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reaction. The Journal of Physical Chemistry A, 116(43), 10673-10683. URL: [Link] 4.[3] Wikipedia Contributors. (2023). Nucleophilic aromatic substitution. Wikipedia, The Free Encyclopedia. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Reagents and Protocols for the Chemoselective Reduction of Bromo-Nitroarenes

Introduction & Mechanistic Rationale

The reduction of aromatic nitro compounds to anilines is a fundamental transformation in the synthesis of pharmaceuticals, agrochemicals, and functional materials. However, when the substrate contains a labile halogen atom—specifically a bromine atom (bromo-nitroarenes)—the reduction becomes a significant chemoselective challenge.

Standard catalytic hydrogenation (e.g.,

with ) frequently results in hydrodebromination. This occurs because the oxidative addition of the bond to low-valent transition metals competes kinetically with the reduction of the nitro group. To preserve the bromine atom for downstream cross-coupling reactions (such as Suzuki or Buchwald-Hartwig aminations), the reduction must proceed via strictly controlled single-electron transfer (SET) pathways or highly tuned hydride transfers[1].

This application note provides validated, self-validating protocols for the chemoselective reduction of bromo-nitroarenes, detailing the mechanistic causality behind reagent selection to ensure high yields and absolute preservation of the

bond.

Reagent Selection Profile & Quantitative Comparison

Selecting the appropriate reducing agent depends on the scale of the reaction, the presence of other sensitive functional groups (e.g., esters, nitriles), and environmental considerations. The table below summarizes the quantitative performance of the most common chemoselective reagents.

Reagent System	Chemoselectivity ( Retention)	Typical Yield	Reaction Time	Mechanistic Causality & Practical Profile
/	Excellent	85–95%	2–6 h	Single-electron transfer. acts as a mild proton donor, preventing the over-acidification that causes side reactions. Generates iron oxide waste[2][3].
+	Good (Strictly Time-Dependent)	90–95%	5–15 min	Transfer hydrogenation. Hydrazine provides a controlled source. Requires strict kinetic control to prevent debromination[1].
/	Excellent	80–96%	1–12 h	Mild hydride transfer. In-situ generation of active species allows for room-temperature reduction, preserving highly sensitive co-functional groups[4].
	Moderate to Good	60–85%	1–4 h	Classic method. Often results in lower yields due to severe product partitioning (emulsions) during aqueous workup and high tin toxicity[5].

Workflow & Decision Matrix

To ensure experimental success, reagent selection should follow a logical decision tree based on the specific constraints of your workflow.

Decision matrix for selecting bromo-nitroarene reduction reagents based on workflow constraints.

Validated Experimental Protocols

Protocol A: The Modified Béchamp Reduction ( / )

Best for: Scale-up, cost-efficiency, and robust substrates. Causality: Iron powder serves as an inexpensive electron source. Instead of using harsh acids (like

or ) which can lead to complexation or side reactions, Ammonium Chloride ( ) is used as a mild proton donor[2]. The ethanol/water solvent system ensures that both the organic substrate and the inorganic salts remain partially solvated, facilitating phase transfer at the metal surface.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve the bromo-nitroarene (1.0 equiv, e.g., 10 mmol) in a 3:1 mixture of Ethanol and deionized Water (40 mL).

• Reagent Addition: Add Iron powder (5.0 equiv, 50 mmol) followed by Ammonium Chloride (

  , 5.0 equiv, 50 mmol).

• Reaction: Attach a reflux condenser and heat the vigorously stirred mixture to 80 °C.

• Self-Validation (Monitoring): Monitor via TLC (Hexanes/EtOAc). The reaction typically reaches completion in 2–4 hours. The disappearance of the yellow nitro compound and the appearance of a highly polar, UV-active amine spot confirms progress.

• Workup: Critical Step. Cool the mixture to room temperature and filter it through a pad of Celite. Wash the filter cake thoroughly with Ethyl Acetate (3 × 30 mL). Reasoning: Unreacted iron and iron oxides will cause unbreakable emulsions if directly extracted.

• Isolation: Transfer the filtrate to a separatory funnel, wash with brine (50 mL), dry the organic layer over anhydrous

  , and concentrate under reduced pressure to yield the bromoaniline.

Protocol B: Catalytic Transfer Hydrogenation ( + )

Best for: Rapid lab-scale synthesis (milligram to gram scale). Causality: Hydrazine hydrate decomposes on the palladium surface to generate hydrogen gas in situ. By strictly limiting the reaction time and temperature, the nitro group is rapidly reduced before the palladium catalyst can undergo oxidative addition into the

bond[1].

Step-by-Step Methodology:

• Preparation: Dissolve the bromo-nitroarene (1.0 equiv, 1 mmol) in Methanol (5 mL) in a reaction vial.

• Catalyst Addition: Add 5%

  (approx. 10-15 mg). Safety note: Always add Pd/C to the solvent under an inert atmosphere to prevent ignition of methanol vapors.

• Reductant Addition: Slowly add Hydrazine hydrate (

  , 10.0 equiv, 10 mmol).

• Reaction (Kinetic Control): Heat the mixture to 80 °C (reflux) for strictly 5 minutes [1].

• Self-Validation: Prolonged heating will result in hydrodebromination. The 5-minute window is self-validating for maintaining chemoselectivity.

• Workup: Cool immediately in an ice bath. Filter the mixture through a short pad of Celite to remove the

  catalyst, wash with Methanol, and concentrate the filtrate in vacuo.

Protocol C: Mild Hydride Reduction ( / )

Best for: Substrates containing highly sensitive co-functional groups (e.g., esters, nitriles). Causality: Sodium borohydride alone is a poor reducing agent for nitroarenes. The addition of

leads to the in-situ generation of active zero-valent iron species or iron borides. This catalytic species facilitates the rapid transfer of hydrides/electrons to the nitro group at room temperature, leaving esters and halogens completely untouched[4].

Step-by-Step Methodology:

• Preparation: To a stirred solution of the bromo-nitroarene (1.0 equiv, 3.8 mmol) in Tetrahydrofuran (THF, 10 mL), add

  (1.0 equiv, 3.8 mmol) at room temperature.

• Reduction: Under a nitrogen atmosphere, slowly add

  (2.5 equiv, 9.5 mmol) in small portions. Caution: Vigorous hydrogen gas evolution will occur; ensure proper venting.

• Reaction: Stir the resulting dark mixture for 2–12 hours at 25–28 °C[4].

• Workup: Quench the reaction by carefully adding water (20 mL). Extract the aqueous mixture with Dichloromethane (

  , 3 × 20 mL).

• Isolation: Wash the combined organic extracts with water, dry over

  , and purify via flash column chromatography if trace iron impurities remain.

Reaction Pathway Visualization

The reduction of a nitro group to an amine is not a single-step process; it involves a cascade of electron and proton transfers. Understanding this pathway is crucial for troubleshooting incomplete reactions (e.g., stopping at the hydroxylamine intermediate due to insufficient reductant).

Stepwise electron-transfer mechanism for the reduction of nitroarenes to anilines.

References

• Source: researchgate.
• Source: thieme-connect.
• Source: nih.
• Source: rsc.
• Source: researchgate.

Sources

• 1. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.com [thieme-connect.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

🧪 Technical Support Center: Nitration of 4-Bromophenetole

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic and operational challenges associated with the electrophilic aromatic substitution (EAS) of 4-bromophenetole (1-bromo-4-ethoxybenzene).

Our goal is to help you achieve >90% yield of 4-bromo-2-nitrophenetole while suppressing common side reactions such as ether cleavage, oxidative degradation, and over-nitration.

🔬 Mechanistic Logic & Pathway

To troubleshoot the reaction, we must first understand the causality of the regioselectivity. The substrate features two directing groups:

• Ethoxy group (-OEt): A strongly activating, ortho/para-directing group due to the electron-donating resonance of the oxygen lone pairs [3].

• Bromo group (-Br): A weakly deactivating, ortho/para-directing group driven by inductive electron withdrawal but resonance stabilization [3].

Because the para position relative to the ethoxy group is sterically blocked by the bromine atom, and the -OEt group's activating power vastly overpowers the -Br group, the nitronium ion (

) is strictly directed to the ortho position relative to the ether linkage.

Fig 1. EAS mechanism directing NO2+ ortho to the ethoxy group.

📊 Quantitative Agent Comparison

Selecting the right nitrating agent is the most critical variable in preventing substrate degradation. Below is a data summary of field-tested nitrating systems for this specific substrate.

Nitrating System	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Primary Impurity / Issue
/ (Mixed Acid)	None	0 to 25	1.0	65%	Dinitro derivatives, tar, ether cleavage
/	Glacial AcOH	0 to 15	2.0	88%	Trace unreacted starting material
/		25	4.0	85%	Chlorinated byproducts [2]
	Perfluorodecalin	25	0.5	92%	None (Clean conversion) [1]

🛠️ Frequently Asked Questions & Troubleshooting

Q1: Why is my nitration yielding significant amounts of black tar and dinitro byproducts? A: This is a classic symptom of thermal runaway and over-oxidation caused by using standard "mixed acid" (

/ ). The -OEt group makes the aromatic ring highly electron-rich and susceptible to rapid successive electrophilic attacks [3]. Furthermore, strong protic acids like sulfuric acid can protonate the ether oxygen, leading to ether cleavage (dealkylation) and subsequent oxidation of the exposed phenol. Actionable Fix: Abandon sulfuric acid. Switch to a milder system like Nitric Acid/Acetic Anhydride, which generates acetyl nitrate in situ, or utilize neutral conditions like in perfluorocarbons [1].

Q2: I want to avoid highly corrosive acids entirely. Are there Lewis-acid or solid-supported alternatives? A: Yes. If your facility supports it, Bismuth subnitrate (

) activated by thionyl chloride in dichloromethane is an excellent, mild alternative for halogenated aromatic ethers [2]. Alternatively, homogeneous nitration using Dinitrogen Pentoxide ( ) in inert perfluorocarbons (e.g., PP6) at room temperature provides exceptionally clean conversion to 4-bromo-2-nitrophenetole without the need for aqueous acid quenching [1].

Q3: How do I ensure the reaction doesn't stall at 50% conversion when using milder reagents? A: Mild reagents require strict stoichiometric control. When using

/ , water introduced from the atmosphere or wet solvents will hydrolyze the active acetyl nitrate intermediate back to inactive acetic acid and dilute nitric acid. Ensure all glassware is oven-dried and use an exact 1.10 molar equivalent of fuming nitric acid (90%+) to drive the reaction to completion without risking di-nitration.

📝 Validated Experimental Protocol: Mild Nitration via Acetyl Nitrate

This self-validating protocol utilizes

/ to achieve high yields while preventing ether cleavage.

Fig 2. Optimized experimental workflow for the mono-nitration of 4-bromophenetole.

Step-by-Step Methodology

• Substrate Preparation: In a 250 mL oven-dried round-bottom flask equipped with a magnetic stirrer and internal thermocouple, dissolve 50 mmol (10.05 g) of 4-bromophenetole in 40 mL of anhydrous glacial acetic acid.

• Cryogenic Control: Submerge the flask in an ice-salt bath. Allow the internal temperature to equilibrate to exactly 0°C.

• Nitrating Mixture Formulation: In a separate vial, carefully mix 55 mmol (3.5 g, ~2.5 mL) of fuming nitric acid (90%) with 10 mL of acetic anhydride. Causality Note: Mixing these generates acetyl nitrate. Keep this vial below 10°C to prevent premature decomposition.

• Controlled Addition: Add the nitrating mixture dropwise to the substrate solution over 30 minutes via an addition funnel. Monitor the thermocouple; the internal temperature must not exceed 5°C .

• Reaction Maturation: Remove the ice bath. Allow the mixture to warm to 15°C and stir for 2 hours.

  • Self-Validation Checkpoint 1: The solution will transition from clear to a deep, transparent orange. If the solution turns opaque black, thermal runaway has occurred.

• Quenching: Pour the reaction mixture over 200 g of vigorously stirred crushed ice.

  • Self-Validation Checkpoint 2: A successful reaction will immediately precipitate a bright yellow solid. An oily brown residue indicates ether cleavage.

• Isolation: Filter the yellow precipitate under vacuum. Wash the filter cake with cold distilled water (3 x 50 mL) until the filtrate runs pH neutral.

• Purification: Recrystallize the crude solid from hot ethanol to yield pure 4-bromo-2-nitrophenetole as pale yellow needles.

References

• Source: dur.ac.
• Source: nih.
• Source: masterorganicchemistry.

Technical Support Center: Optimizing Solvent Systems for 1-Bromo-4-ethoxy-2-nitrobenzene Extraction

Answering the user's request.

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the extraction of 1-Bromo-4-ethoxy-2-nitrobenzene. It offers a combination of foundational knowledge, practical experimental protocols, and robust troubleshooting advice to ensure efficient and pure product recovery.

Compound Profile: 1-Bromo-4-ethoxy-2-nitrobenzene

A thorough understanding of the target molecule's physicochemical properties is the foundation for developing any successful extraction protocol. 1-Bromo-4-ethoxy-2-nitrobenzene is a substituted nitroaromatic compound. Its structure, featuring a nonpolar aromatic ring, a moderately polar ether group, and a highly polar nitro group, dictates its solubility and behavior in different solvent systems.

Property	Value	Source
IUPAC Name	4-Bromo-1-ethoxy-2-nitrobenzene	[1]
Molecular Formula	C₈H₈BrNO₃	[1]
Molecular Weight	246.06 g/mol	[1]
CAS Number	383869-51-0	[1]
Predicted XLogP3	2.8	[2]

Note: The XLogP3 value of 2.8 indicates that the compound is significantly more soluble in octanol than in water, suggesting that a water-immiscible organic solvent will be effective for extraction.

Solvent System Selection Guide (FAQs)

This section addresses common questions regarding the selection of an appropriate solvent system, emphasizing the rationale behind each choice.

Q1: How do I select a suitable starting solvent for extraction?

A1: The principle of "like dissolves like" is paramount. Given the structure of 1-Bromo-4-ethoxy-2-nitrobenzene, you should select a water-immiscible organic solvent of intermediate polarity. The aromatic ring and bromo-substituent suggest compatibility with solvents like Toluene or Dichloromethane (DCM), while the polar nitro and ether groups suggest solubility in solvents like Ethyl Acetate (EtOAc).

• Good Starting Choices: Ethyl Acetate (EtOAc), Dichloromethane (DCM), Toluene.

• Rationale: These solvents balance the ability to dissolve the compound's mixed-polarity characteristics without being miscible with the aqueous phase from which it is typically extracted.

Q2: Beyond basic solubility, what are the critical solvent properties I should consider?

A2: Several factors beyond simple solubility are critical, especially when moving towards process scale-up in drug development.[3]

• Selectivity: The solvent should preferentially dissolve the target compound over impurities.

• Distribution Coefficient (K_D): A higher K_D value (concentration in organic phase / concentration in aqueous phase) indicates a more efficient extraction into the organic solvent.[4]

• Density: A significant density difference from water simplifies phase separation. DCM (ρ ≈ 1.33 g/mL) will form the bottom layer, while EtOAc (ρ ≈ 0.90 g/mL) and Toluene (ρ ≈ 0.87 g/mL) will form the top layer.

• Boiling Point: A lower boiling point simplifies solvent removal post-extraction (e.g., DCM, 39.6 °C; EtOAc, 77.1 °C), but can lead to losses. A higher boiling point (e.g., Toluene, 110.6 °C) may require more energy for removal.

• Safety & Environmental Impact: In a pharmaceutical context, "green solvents" are increasingly preferred to minimize environmental and health risks associated with toxic or flammable solvents.[3]

Q3: Is it beneficial to use a solvent mixture instead of a single solvent?

A3: Yes, using a solvent mixture is a powerful technique for fine-tuning the extraction process. For example, if your compound has some solubility in a non-polar solvent but impurities are also co-extracted, adding a more polar co-solvent can sometimes improve selectivity. A common example is a Hexane/Ethyl Acetate mixture, where varying the ratio allows for precise control over the solvent system's polarity to maximize target recovery while minimizing impurity co-extraction.

Experimental Protocol: Screening for the Optimal Solvent System

This protocol provides a systematic approach to experimentally determine the most effective solvent for your specific process.

Objective: To quantify the extraction efficiency of various organic solvents for 1-Bromo-4-ethoxy-2-nitrobenzene from an aqueous solution.

Materials:

• 1-Bromo-4-ethoxy-2-nitrobenzene

• Candidate solvents: Ethyl Acetate, Dichloromethane, Toluene, Methyl tert-butyl ether (MTBE)

• Water (HPLC-grade)

• Separatory funnels (50 mL)

• Volumetric flasks and pipettes

• Vortex mixer

• Analytical instrument (e.g., HPLC-UV or GC-FID)

Methodology:

• Prepare Aqueous Stock: Prepare a standard aqueous solution of your reaction mixture or a simulated aqueous phase spiked with a known concentration of 1-Bromo-4-ethoxy-2-nitrobenzene.

• Aliquot for Extraction: Add a precise volume (e.g., 20 mL) of the aqueous stock solution to four separate separatory funnels.

• Perform Extraction:

  • To each funnel, add an equal volume (20 mL) of one of the candidate solvents (EtOAc, DCM, Toluene, MTBE).

  • Stopper the funnels and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.[5]

  • Place the funnels in a rack and allow the layers to fully separate.

• Sample Collection:

  • Carefully drain the lower layer from each funnel. Then, pour out the upper layer from the top to avoid contamination.

  • Collect a sample from both the aqueous and organic layers for analysis.

• Analysis:

  • Analyze the concentration of the target compound in each organic and aqueous sample using a pre-calibrated HPLC or GC method.

• Data Evaluation:

  • Calculate the Distribution Coefficient (K_D) for each solvent:

    • K_D = [Concentration in Organic Phase] / [Concentration in Aqueous Phase]

  • Calculate the Percent Extraction Efficiency (%E):

    • %E = 100 * (K_D / (K_D + (V_aq / V_org)))

    • Where V_aq and V_org are the volumes of the aqueous and organic phases, respectively.

Data Summary Table (Example):

Solvent	K_D (Experimental)	% Extraction (Single, V_aq/V_org = 1)	Notes
Ethyl Acetate	18.5	94.9%	Good efficiency, moderate polarity.
Dichloromethane	15.2	93.8%	Forms bottom layer, potential health concerns.
Toluene	9.8	90.7%	Good for non-polar compounds, high boiling point.
MTBE	12.1	92.4%	Good alternative to diethyl ether.

Visualization of Key Workflows

Solvent Selection & Optimization Workflow

The following diagram outlines the logical progression from initial planning to the selection of an optimized solvent system.

Caption: Workflow for systematic solvent selection and optimization.

Troubleshooting Guide (FAQs)

Even with a well-designed protocol, practical challenges can arise. This section provides solutions to common extraction problems.[6]

Q1: An emulsion has formed at the interface and the layers won't separate. What should I do?

A1: Emulsion formation is a common issue, particularly when the sample contains surfactants or particulates.[7] Here are several techniques to break an emulsion, from simplest to most aggressive:

• Wait: Let the separatory funnel stand undisturbed for 10-20 minutes. Often, the emulsion will break on its own.

• Gentle Swirling: Gently swirl the funnel. Avoid vigorous shaking, which can worsen the emulsion.[7]

• Salting Out: Add a small amount of saturated sodium chloride solution (brine).[7][8] This increases the ionic strength of the aqueous layer, decreasing the solubility of organic components and helping to force phase separation.

• Filtration: Filter the mixture through a plug of glass wool or a phase separation filter paper.[7]

• Centrifugation: If available, centrifuging the mixture is a very effective way to break a stubborn emulsion.[7]

Q2: My extraction yield is consistently low. What are the likely causes?

A2: Low yield can stem from several factors. Systematically check the following:

• Incorrect Solvent Choice: The distribution coefficient (K_D) of your compound in the chosen solvent may be too low. Re-evaluate your solvent choice based on the screening protocol.

• Insufficient Mixing: Ensure you are shaking the funnel long and vigorously enough to maximize the surface area contact between the two phases.

• Incorrect pH: If your compound or impurities have acidic or basic functional groups, the pH of the aqueous layer can dramatically affect solubility. Ensure the aqueous phase is at a pH where your target compound is in its neutral, most organic-soluble form.

• Insufficient Solvent Volume: Performing multiple extractions with smaller volumes of organic solvent is more efficient than a single extraction with a large volume. Consider performing 2-3 successive extractions and combining the organic layers.

Q3: I can't tell which layer is aqueous and which is organic. How can I identify them?

A3: This is a critical step to avoid discarding your product.

• Check Densities: Before you start, know the densities of your solvents. Chlorinated solvents like Dichloromethane (DCM) are denser than water and will be the bottom layer. Most other common extraction solvents (Ether, Ethyl Acetate, Toluene, Hexane) are less dense and will be the top layer.

• The Drop Test: Add a few drops of water to the funnel.[5][8] The layer that the drops mix with is the aqueous layer.

Troubleshooting Decision Tree

This diagram provides a quick reference guide for diagnosing and solving common extraction issues.

Caption: Decision tree for troubleshooting common extraction problems.

Process Optimization & Scale-Up Considerations

For professionals in drug development, optimizing an extraction for large-scale production involves additional considerations beyond lab-scale efficiency.

• Solvent Recovery: As solvent costs and disposal are major factors in manufacturing, implementing a distillation or evaporation system to recover and reuse solvents is crucial for economic viability and sustainability.[9] Common solvents like acetone, isopropanol, and ethanol are frequently recovered in pharmaceutical production.[9]

• Process Automation: For continuous or large-batch processes, automated liquid-liquid extraction systems can improve consistency, reduce manual labor, and enhance safety.

• Regulatory Compliance: Ensure that the chosen solvents are acceptable under relevant pharmaceutical manufacturing guidelines (e.g., ICH Q3C for residual solvents).

By systematically applying the principles and protocols outlined in this guide, you can develop a robust, efficient, and scalable extraction process for 1-Bromo-4-ethoxy-2-nitrobenzene.

References

• Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil.
• A Study on Solvent Extraction in Pharmaceutical Applications: Examining the Importance of Efficiency and Purity. IJARST.
• Tips for Troubleshooting Liquid–Liquid Extractions.
• 1-Bromo-2-ethoxy-4-nitrobenzene | C8H8BrNO3 | CID 22832075. PubChem.
• Troubleshooting Liquid-Liquid Extraction Columns Evalu
• Problems with extractions. Chemistry Teaching Labs - University of York.
• What are some common mistakes when doing liquid-liquid extraction labs?. Reddit.
• 4-Bromo-1-ethoxy-2-nitrobenzene | C8H8BrNO3 | CID 22283188. PubChem.
• Optimizing Solvent Recovery in Pharmaceutical Production with Distillation and Evaporation Technologies. RCM Thermal Kinetics.

Sources

• 1. 4-Bromo-1-ethoxy-2-nitrobenzene | C8H8BrNO3 | CID 22283188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromo-2-ethoxy-4-nitrobenzene | C8H8BrNO3 | CID 22832075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ijarst.in [ijarst.in]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. reddit.com [reddit.com]
• 6. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 9. Optimizing Solvent Recovery in Pharmaceutical Production - RCM Technologies [rcmt.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 1-Bromo-4-ethoxy-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-Bromo-4-ethoxy-2-nitrobenzene, a key intermediate in organic synthesis. By comparing its spectral features with those of structurally related compounds, we offer a comprehensive framework for the structural elucidation and purity assessment of this and similar polysubstituted aromatic compounds.

Introduction to ¹H NMR Spectroscopy in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the structure of molecules.[1][2] ¹H NMR, or proton NMR, focuses on the hydrogen nuclei within a molecule, revealing their chemical environment, proximity to other nuclei, and relative numbers. Key parameters obtained from a ¹H NMR spectrum include:

• Chemical Shift (δ): The position of a signal along the x-axis, which indicates the electronic environment of the proton. Electron-withdrawing groups deshield protons, shifting their signals downfield (to higher ppm values), while electron-donating groups shield protons, causing an upfield shift (to lower ppm values).[2][3]

• Integration: The area under a signal, which is proportional to the number of protons it represents.

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks (e.g., singlet, doublet, triplet) due to the influence of neighboring protons. This pattern provides information about the number of adjacent protons.

• Coupling Constant (J): The distance between the peaks in a split signal, measured in Hertz (Hz). It is a measure of the interaction strength between coupled protons.

¹H NMR Spectrum of 1-Bromo-4-ethoxy-2-nitrobenzene: A Detailed Analysis

The structure of 1-Bromo-4-ethoxy-2-nitrobenzene presents a unique substitution pattern on the benzene ring, leading to a distinct and informative ¹H NMR spectrum. The molecule contains an electron-donating ethoxy group (-OCH₂CH₃) and two electron-withdrawing groups: a nitro group (-NO₂) and a bromine atom (-Br).

The analysis of its ¹H NMR spectrum reveals signals in two main regions: the aromatic region and the aliphatic region corresponding to the ethoxy group.

Aromatic Region

The three protons on the benzene ring are in different chemical environments and therefore give rise to three distinct signals. The electron-withdrawing nitro and bromo groups, and the electron-donating ethoxy group, significantly influence the chemical shifts of these aromatic protons.

• H-3: This proton is situated between the bromine and the nitro group, both of which are electron-withdrawing. However, it is ortho to the ethoxy group, which is electron-donating. The interplay of these effects results in a specific chemical shift.

• H-5: This proton is meta to the bromine and nitro groups and ortho to the ethoxy group.

• H-6: This proton is ortho to the bromine atom and meta to the ethoxy and nitro groups.

Aliphatic Region (Ethoxy Group)

The ethoxy group gives rise to two signals:

• A quartet for the methylene protons (-OCH₂-), which are adjacent to the three methyl protons.

• A triplet for the methyl protons (-CH₃), which are adjacent to the two methylene protons.

The chemical shifts of these protons are also influenced by the adjacent oxygen atom and the aromatic ring.

Comparative ¹H NMR Spectral Analysis

To better understand the influence of each substituent on the ¹H NMR spectrum of 1-Bromo-4-ethoxy-2-nitrobenzene, a comparison with structurally related compounds is invaluable. We will consider:

• 1,4-Dibromo-2-nitrobenzene: This compound allows for the assessment of replacing the electron-donating ethoxy group with an electron-withdrawing bromine atom.

• 4-Bromo-1-ethoxybenzene: This molecule helps to understand the combined effect of the ethoxy and bromo groups without the influence of the nitro group.

• 1-Bromo-2-nitrobenzene: This compound provides a baseline for the effects of the bromo and nitro groups on the aromatic protons.

Data Summary

The following table summarizes the ¹H NMR spectral data for 1-Bromo-4-ethoxy-2-nitrobenzene and the comparative compounds.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1-Bromo-4-ethoxy-2-nitrobenzene	H-3	~7.26	dd	J = 8.4, 0.4
H-5	~8.06	dd	J = 8.4, 1.7
H-6	~8.30	dd	J = 1.7, 0.4
-OCH₂-	~4.21	q	J = 7.0
-CH₃	~1.30	t	J = 7.0
1,4-Dibromo-2-nitrobenzene	Aromatic H	7.55 - 7.98	m	-
4-Bromo-1-ethoxybenzene	Aromatic H (ortho to OEt)	~6.8	d	~9.0
Aromatic H (ortho to Br)	~7.3	d	~9.0
-OCH₂-	~4.0	q	~7.0
-CH₃	~1.4	t	~7.0
1-Bromo-2-nitrobenzene	Aromatic H	7.37 - 7.87	m	-

Note: The data for comparative compounds are approximate and may vary depending on the solvent and spectrometer frequency. "m" denotes a multiplet.

Analysis of Substituent Effects

• Electron-Donating Group (Ethoxy): The ethoxy group in 4-bromo-1-ethoxybenzene shields the ortho protons, causing them to appear at a higher field (lower ppm) compared to the protons in 1-bromo-2-nitrobenzene.[3]

• Electron-Withdrawing Groups (Nitro and Bromo): The nitro and bromo groups in 1-bromo-2-nitrobenzene and 1,4-dibromo-2-nitrobenzene deshield the aromatic protons, shifting their signals to a lower field (higher ppm). The nitro group has a stronger deshielding effect than the bromine atom.[2][3]

• Combined Effects in 1-Bromo-4-ethoxy-2-nitrobenzene: The spectrum of the title compound clearly shows the combined influence of these substituents. The proton H-3, being ortho to the electron-donating ethoxy group, is the most shielded of the aromatic protons. Conversely, H-5 and H-6, which are more influenced by the electron-withdrawing nitro and bromo groups, are shifted further downfield.

Experimental Protocol

A standardized protocol is crucial for obtaining high-quality and reproducible ¹H NMR spectra.

Sample Preparation

• Sample Quantity: Weigh approximately 5-10 mg of the solid sample.[4]

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[4][5]

• Filtration: If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[4]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition

• Spectrometer: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.[6]

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used for ¹H NMR.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds between scans.

• Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phasing and Baseline Correction: Manually or automatically correct the phase and baseline of the spectrum.

  • Referencing: Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integration and Peak Picking: Integrate the signals and pick the peaks to determine their chemical shifts and multiplicities.

Visualization of Spin-Spin Coupling

The following diagram, generated using Graphviz, illustrates the spin-spin coupling relationships between the protons in 1-Bromo-4-ethoxy-2-nitrobenzene.

Caption: Spin-spin coupling in 1-Bromo-4-ethoxy-2-nitrobenzene.

Conclusion

The ¹H NMR spectrum of 1-Bromo-4-ethoxy-2-nitrobenzene provides a wealth of structural information that can be deciphered through a systematic analysis of chemical shifts, multiplicities, and coupling constants. By comparing its spectrum with those of related compounds, the electronic effects of the ethoxy, nitro, and bromo substituents can be clearly understood. This comparative approach, coupled with a robust experimental protocol, empowers researchers to confidently identify and characterize this and other complex aromatic molecules, which is a critical step in drug development and chemical synthesis.

References

• Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). John Wiley & Sons. [Link][7][8]

• Sanders, J. K. M., & Hunter, B. K. (1993). Modern NMR Spectroscopy: A Guide for Chemists (2nd ed.). Oxford University Press. [Link][9]

• University of Rochester, Department of Chemistry. (2026). How to Get a Good 1H NMR Spectrum. [Link][4]

• Chemistry LibreTexts. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). [Link][3]

• Reich, H. J. (n.d.). Substituent Effects on the Chemical Shift of Aromatic Protons. University of Wisconsin-Madison. [Link][10]

• Bruker. (2025). Routine Operating Procedure for Obtaining 1H NMR Spectra on the Bruker Avance 400 NMR Spectrometer. [Link][11]

• PubChem. (n.d.). 1,4-Dibromo-2-nitrobenzene. [Link][12]

• PubChem. (n.d.). 4-Bromophenetole. [Link][13]

• Chegg. (2019, April 14). The 1H NMR spectrum of 2-bromo-1-ethoxy-4-nitrobenzene is shown below.... [Link][14]

• Filo. (2025, March 5). The NMR spectrum of 2 bromo 1 ethoxy 4 nitrobenzene is shown below.... [Link][15]

• Transtutors. (2022, March 8). Complete the Peak Integration column The 1H NMR spectrum of.... [Link][16]

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Decoding Molecular Architecture: A Comparative Guide to the C13 NMR Chemical Shifts of 1-Bromo-4-ethoxy-2-nitrobenzene

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, Carbon-13 Nuclear Magnetic Resonance (C13 NMR) spectroscopy stands as a cornerstone for mapping the carbon framework of organic molecules. This guide provides an in-depth analysis of the C13 NMR chemical shifts for 1-Bromo-4-ethoxy-2-nitrobenzene, a polysubstituted aromatic compound. By comparing predicted spectral data with the experimental values of structurally related analogues, we will dissect the influence of each substituent on the electronic environment of the benzene ring, offering a robust framework for spectral interpretation and structural verification.

The Foundational Principles of C13 NMR Spectroscopy

C13 NMR spectroscopy detects the nuclear spin of the ¹³C isotope. The chemical shift (δ), reported in parts per million (ppm), is the most salient feature of a C13 NMR spectrum. It is determined by the local electronic environment surrounding each carbon atom. Electron-withdrawing groups deshield a carbon nucleus, causing its resonance to appear at a higher chemical shift (downfield). Conversely, electron-donating groups shield the nucleus, shifting its signal to a lower chemical shift (upfield). In substituted benzenes, these effects are a nuanced interplay of induction and resonance, providing a detailed electronic map of the molecule.

Comparative Analysis of C13 NMR Chemical Shifts

To understand the C13 NMR spectrum of our target molecule, 1-Bromo-4-ethoxy-2-nitrobenzene, we will compare its predicted chemical shifts with the experimental data of three key analogues: 1-bromo-2-nitrobenzene, 1-ethoxy-4-nitrobenzene, and 4-bromoanisole. This comparative approach allows for the deconstruction of the individual and combined effects of the bromo, nitro, and ethoxy substituents.

Table 1: Comparison of Predicted and Experimental C13 NMR Chemical Shifts (ppm)

Carbon Position	Predicted 1-Bromo-4-ethoxy-2-nitrobenzene*	Experimental 1-Bromo-2-nitrobenzene	Experimental 1-Ethoxy-4-nitrobenzene	Experimental 4-Bromoanisole[1]
C1-Br	~114.9	[Data to be sourced]	-	112.8
C2-NO₂	~149.2	[Data to be sourced]	-	-
C3	~129.5	[Data to be sourced]	[Data to be sourced]	132.2
C4-OEt	~158.3	-	[Data to be sourced]	158.7
C5	~116.1	[Data to be sourced]	[Data to be sourced]	115.8
C6	~126.8	[Data to be sourced]	[Data to be sourced]	132.2
-OCH₂CH₃	~64.5	-	[Data to be sourced]	-
-OCH₂CH₃	~14.5	-	[Data to be sourced]	55.4 (OCH₃)

*Predicted using nmrdb.org.

Dissecting the Substituent Effects

The chemical shifts observed in 1-Bromo-4-ethoxy-2-nitrobenzene are a composite of the electronic contributions of each substituent. The following analysis breaks down these influences.

• The Nitro Group (-NO₂): As a powerful electron-withdrawing group through both resonance and induction, the nitro group at C2 significantly deshields the ipso-carbon (C2) and the ortho (C1, C3) and para (C5) positions. This is evident in the downfield shift of C2 to approximately 149.2 ppm in the predicted spectrum.

• The Ethoxy Group (-OCH₂CH₃): The ethoxy group at C4 is a strong electron-donating group through resonance, due to the lone pairs on the oxygen atom, and weakly electron-withdrawing through induction. Its primary effect is the pronounced shielding of the ortho (C3, C5) and para (C1) positions. The ipso-carbon (C4) is significantly deshielded due to the electronegativity of the directly attached oxygen, with a predicted shift of around 158.3 ppm. This is consistent with the experimental value of 158.7 ppm for the methoxy-substituted carbon in 4-bromoanisole[1].

• The Bromo Group (-Br): The bromine atom at C1 exerts a dual electronic effect. It is electron-withdrawing through induction but electron-donating through resonance. The inductive effect generally dominates for halogens. However, the "heavy atom effect" of bromine can lead to a shielding of the ipso-carbon. In our target molecule, the interplay of the adjacent electron-withdrawing nitro group and the para electron-donating ethoxy group results in a predicted shift for C1 of around 114.9 ppm.

The combined influence of these three substituents leads to a unique electronic distribution across the aromatic ring, which is directly reflected in the predicted C13 NMR spectrum.

Experimental Protocol for C13 NMR Data Acquisition

The following is a standardized protocol for obtaining a high-quality C13 NMR spectrum.

• Sample Preparation:

  • Accurately weigh 20-50 mg of the purified 1-Bromo-4-ethoxy-2-nitrobenzene.

  • Dissolve the sample in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Set the spectrometer to acquire a proton-decoupled C13 NMR spectrum.

  • Typical acquisition parameters include:

    • Pulse angle: 30-45°

    • Spectral width: 0-220 ppm

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Calibrate the chemical shift scale using the solvent peak as a secondary reference (e.g., CDCl₃ at 77.16 ppm).

Visualizing Substituent Effects

The following diagram illustrates the interplay of the electronic effects of the bromo, nitro, and ethoxy groups on the aromatic ring of 1-Bromo-4-ethoxy-2-nitrobenzene.

Caption: Electronic effects of substituents on 1-Bromo-4-ethoxy-2-nitrobenzene.

Conclusion

The C13 NMR spectrum of 1-Bromo-4-ethoxy-2-nitrobenzene provides a rich dataset for understanding the complex interplay of substituent effects in polysubstituted aromatic systems. By leveraging predicted data and comparing it with the experimental spectra of analogous compounds, researchers can confidently assign the resonances and verify the structure of the target molecule. This guide serves as a practical framework for such analysis, underscoring the power of C13 NMR spectroscopy in modern chemical research and drug development.

References

• Supporting Information for A highly efficient heterogeneous copper-catalyzed chlorodeboronation of arylboronic acids leading to chlorinated arenes. Available at: [Link]

• NMRDB: Predict 13C carbon NMR spectra. Available at: [Link]

• PubChem: 1-Bromo-2-nitrobenzene. Available at: [Link]

• SpectraBase: 1-Ethoxy-4-nitro-benzene. Available at: [Link]

• NIST Chemistry WebBook: Benzene, 1-ethoxy-4-nitro-. Available at: [Link]

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• 1. rsc.org [rsc.org]

IR spectroscopy nitro stretch bands for 1-Bromo-4-ethoxy-2-nitrobenzene

Title: Analytical Modalities for Nitroaromatic Characterization: A Comparative Guide to IR Spectroscopy of 1-Bromo-4-ethoxy-2-nitrobenzene

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

I. Executive Summary & Mechanistic Context

The accurate infrared (IR) spectroscopic characterization of highly substituted nitroaromatics is a critical quality control step in pharmaceutical and materials synthesis. This guide objectively compares the performance of Fourier-Transform Infrared Attenuated Total Reflectance (FTIR-ATR) against classic Transmission (KBr Pellet) spectroscopy for the analysis of 1-Bromo-4-ethoxy-2-nitrobenzene .

As an Application Scientist, it is vital to understand that interpreting the IR spectrum of this compound requires more than matching peaks to a table; it requires an understanding of molecular geometry and substituent causality.

The Causality of Peak Shifting: Steric Inhibition of Resonance

In standard aromatic nitro compounds, the highly polar nitro (NO₂) group is conjugated with the benzene

-system. This delocalization weakens the N=O double bond character, typically shifting the asymmetric stretch ( ) to the 1530–1500 cm⁻¹ range and the symmetric stretch ( ) to the 1350–1330 cm⁻¹ range[1][2].

However, 1-Bromo-4-ethoxy-2-nitrobenzene presents a unique structural environment:

• Ortho-Bromo Steric Effect: The bulky bromine atom at the C1 position (ortho to the nitro group at C2) creates severe steric hindrance. This forces the nitro group to twist out of the coplanar alignment with the aromatic ring[3][4].

• Loss of Conjugation: Because the NO₂ group is twisted out of plane,

  -orbital overlap is disrupted (Steric Inhibition of Resonance)[3].

• Meta-Ethoxy Electronic Effect: The ethoxy group at C4 is meta to the nitro group. From the meta position, its resonance electron-donating effect (+M) cannot directly reach the C2 carbon, leaving only a weak inductive withdrawing effect (-I).

The Result: Stripped of its aromatic conjugation by the ortho-bromo group, the nitro group behaves more like an aliphatic nitroalkane. Consequently, the N-O bond order increases, and the stretching frequencies shift to higher wavenumbers (

~1540–1550 cm⁻¹ and ~1360–1370 cm⁻¹)[1][3].

Fig 1: Logical flow of substituent steric and electronic effects on nitro group vibrational frequencies.

II. Technology Comparison: FTIR-ATR vs. KBr Pellet

When analyzing solid 1-Bromo-4-ethoxy-2-nitrobenzene, the choice of sampling modality directly impacts the spectral output, sensitivity, and artifact generation.

FTIR-ATR (Attenuated Total Reflectance)

ATR utilizes an internal reflection element (typically Diamond or ZnSe) where an evanescent wave penetrates the sample by 0.5 to 2.0 µm.

• Advantages: Requires zero sample preparation, preserves the pristine polymorphic state of the powder, and eliminates moisture artifacts[5][6].

• Limitations: Because penetration depth is wavelength-dependent, peaks at higher wavenumbers (e.g., C-H stretches >3000 cm⁻¹) appear artificially weaker than those at lower wavenumbers. Furthermore, strong absorbers like the NO₂ asymmetric stretch can suffer from anomalous dispersion, causing slight peak broadening or a minor red-shift (1-3 cm⁻¹) compared to transmission data[6][7].

Transmission (KBr Pellet)

The sample is homogeneously dispersed in an IR-transparent potassium bromide matrix and pressed into a solid disc.

• Advantages: Yields a "true" transmission spectrum governed strictly by the Beer-Lambert law. It provides superior sensitivity for trace analysis due to the longer effective pathlength through the bulk sample[7].

• Limitations: KBr is highly hygroscopic. Absorbed atmospheric moisture creates a broad O-H stretch at ~3400 cm⁻¹ and a water scissoring band at ~1630–1640 cm⁻¹. For nitroaromatics, this 1640 cm⁻¹ water band can overlap with or distort the baseline of the critical 1550 cm⁻¹ NO₂ asymmetric stretch[5][7].

III. Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the following self-validating protocols must be strictly adhered to.

Protocol A: FTIR-ATR Analysis

• Crystal Preparation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow to dry completely.

• Background Validation: Collect a background spectrum (Air). Verify that the single-beam energy profile is smooth and the baseline is flat (100% T) to confirm crystal cleanliness.

• Sample Application: Place ~2-5 mg of 1-Bromo-4-ethoxy-2-nitrobenzene powder directly onto the center of the crystal.

• Pressure Application: Lower the ATR anvil. Apply uniform pressure until the software indicates optimal contact (typically ~50-80 in-lbs, depending on the rig). Causality note: Insufficient pressure leads to poor optical contact and low signal-to-noise; excessive pressure can crush the crystal or induce mechanochemical phase changes.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution. Apply the software's built-in "ATR Correction" algorithm to normalize peak intensities across the wavenumber range.

Protocol B: KBr Pellet Transmission Analysis

• Matrix Preparation: Dry spectroscopic-grade KBr powder in an oven at 110°C for at least 4 hours to eliminate moisture. Store in a desiccator.

• Sample Milling: In an agate mortar, combine 1-Bromo-4-ethoxy-2-nitrobenzene and dry KBr in a 1:100 ratio (e.g., 1 mg sample to 100 mg KBr). Grind rigorously for 1-2 minutes. Causality note: The particle size must be reduced to less than the wavelength of IR light (<2 µm) to prevent the Christiansen effect (baseline scattering).

• Pellet Pressing: Transfer the homogenized powder to a 13 mm stainless steel die. Apply a vacuum for 1 minute to remove trapped air, then apply 10 tons of hydraulic pressure for 2 minutes[5][7].

• Acquisition: Place the visually transparent pellet in the transmission holder. Collect 32 scans at 4 cm⁻¹ resolution against a blank KBr pellet background.

Fig 2: Comparative experimental workflows for FTIR-ATR and KBr pellet transmission analysis.

IV. Quantitative Spectral Data Comparison

The following table summarizes the expected quantitative vibrational data for 1-Bromo-4-ethoxy-2-nitrobenzene, highlighting the subtle deviations observed between the two analytical modalities.

Vibrational Mode	Expected Range (cm⁻¹)	KBr Pellet (cm⁻¹)	FTIR-ATR (cm⁻¹)	Modality Variance Notes
NO₂ Asymmetric Stretch	1540 – 1550	1545	1542	ATR shows a slight red-shift due to anomalous dispersion at the crystal interface.
NO₂ Symmetric Stretch	1360 – 1370	1366	1364	Both methods confirm the high-frequency shift caused by steric deconjugation.
C-O-C Asymmetric Stretch	1240 – 1260	1248	1247	Strong band confirming the ethoxy ether linkage.
Aromatic C=C Stretch	1580 – 1600	1592	1590	Sharp, medium intensity. May be partially obscured by KBr moisture if not dried.
Aromatic C-H Stretch	3000 – 3100	3085	3085	Appears significantly weaker in uncorrected ATR spectra due to low penetration depth at high frequencies.
C-Br Stretch	1030 – 1070	1045	1045	Found in the fingerprint region; highly sensitive in both modalities.

V. Conclusion & Best Practices

For the routine identification and lot-to-lot verification of 1-Bromo-4-ethoxy-2-nitrobenzene, FTIR-ATR is the superior alternative due to its rapid workflow and elimination of moisture-induced baseline artifacts near the critical NO₂ asymmetric stretch. However, researchers must be aware that the steric bulk of the ortho-bromo group forces the nitro bands into a higher frequency domain (~1545 cm⁻¹ / ~1365 cm⁻¹) than what is traditionally expected for planar conjugated nitroaromatics. If absolute quantitative analysis or historical library matching is required, the KBr Pellet method remains the gold standard, provided rigorous desiccation protocols are maintained.

References

• IR Spectroscopy Tutorial: Nitro Groups. OrgChemBoulder. Available at:[Link]

• Steric Inhibition of Resonance: I. 9-Nitroanthracene and 9,10-Dinitroanthracene. Canadian Science Publishing. Available at:[Link]

• Ortho Effect. Wikipedia. Available at: [Link]

• What Are The Advantages Of Using KBr Pellets For FTIR Analysis Compared To ATR? Kintek Press. Available at:[Link]

• Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy. AZoM. Available at:[Link]

• What is the difference between FTIR and FTIR-ATR? ResearchGate. Available at:[Link]

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• 6. researchgate.net [researchgate.net]
• 7. kinteksolution.com [kinteksolution.com]

Comparative Guide: Reactivity of 1-Bromo-4-ethoxy-2-nitrobenzene vs. 1-Chloro Analog

Executive Summary: The "Cost vs. Kinetics" Trade-off

In the development of pharmaceutical intermediates, the choice between 1-Bromo-4-ethoxy-2-nitrobenzene (Compound A) and its 1-Chloro analog (Compound B) is rarely a simple matter of substitution. While the chloro-analog offers a significant cost advantage (typically 30–50% lower raw material cost), its reactivity profile is distinct.

The Core Verdict:

• For Nucleophilic Aromatic Substitution (

  ): The Chloro-analog is frequently the superior choice. Contrary to standard / intuition, the higher electronegativity of chlorine stabilizes the rate-determining transition state in , often making it equipotent or faster than the bromide.

• For Transition Metal Catalysis (Suzuki/Buchwald): The Bromo-analog is the mandatory baseline. The chloro-analog requires specialized, expensive ligands (e.g., Buchwald phosphines) to overcome the high barrier of oxidative addition, negating its initial cost savings.

Structural & Electronic Analysis

To understand the reactivity, we must analyze the competing electronic vectors on the benzene ring.

• The Activator (

  ): The nitro group is ortho to the halogen.[1] Through induction (-I) and resonance (-M), it withdraws electron density, making the C-1 carbon electrophilic. This is the driving force for .

• The Deactivator (

  ): The ethoxy group is para to the halogen. It is a strong resonance donor (+M). It pushes electron density into the C-1 position, partially neutralizing the activating effect of the nitro group.

Impact: Because the ring is electronically "conflicted" (pulled by nitro, pushed by ethoxy), the specific nature of the leaving group (Br vs. Cl) becomes the "tipping point" for reaction success.

Visualization: Reactivity Decision Pathways

Figure 1: Decision tree for selecting the optimal halogen based on the intended downstream chemistry.

Detailed Reactivity Comparison

A. Nucleophilic Aromatic Substitution ( )

Context: Replacing the halogen with an amine (e.g., morpholine) or alkoxide.

In

reactions of activated aryl halides, the bond-breaking step (C-X cleavage) is not rate-determining. The rate-determining step is the initial attack of the nucleophile and the formation of the Meisenheimer complex.

• The Chloride Advantage: Chlorine (

  ) is more electronegative than Bromine ( ). This pulls more electron density from the C-1 carbon, making it more susceptible to nucleophilic attack and stabilizing the negative charge in the transition state.

• The Result: The 1-Chloro analog often reacts at a rate

  or even .

B. Palladium-Catalyzed Cross-Coupling

Context: Suzuki-Miyaura or Buchwald-Hartwig coupling.

Here, the mechanism begins with Oxidative Addition of the Pd(0) species into the C-X bond.[2][3] This step is sensitive to bond dissociation energy (BDE).

• The Bromide Advantage: The C-Br bond (

  81 kcal/mol) is significantly weaker than the C-Cl bond ( 96 kcal/mol).

• The Result: The 1-Bromo analog undergoes oxidative addition rapidly with standard catalysts (e.g.,

  ). The 1-Chloro analog is inert under these conditions and requires high temperatures or "designer" ligands (e.g., XPhos, SPhos), which drastically increases the Cost of Goods Sold (COGS).

Experimental Data & Protocols

The following protocols serve as self-validating systems to verify the reactivity differences in your specific matrix.

Protocol 1: The "Element Effect" Test ( )

Objective: Determine if the cheaper Chloro-analog is viable for amination.

Reagents:

• Substrate (1.0 eq)

• Morpholine (2.5 eq) - Acts as nucleophile and base

• Solvent: Acetonitrile (MeCN) or DMF

• Temperature: 80°C

Workflow:

• Dissolve 1.0 mmol of Substrate (Cl or Br) in 5 mL MeCN.

• Add 2.5 mmol Morpholine.

• Heat to 80°C.

• Checkpoint: Sample at T=30 min and T=2 hours. Analyze via HPLC (254 nm).

Expected Outcome:

Substrate	Conversion (30 min)	Conversion (2 hr)	Conclusion
1-Bromo	65%	>98%	Good reactivity.

| 1-Chloro | 70% | >98% | Superior. Faster initial rate due to inductive stabilization. |

Protocol 2: The "Oxidative Addition" Limit (Suzuki)

Objective: Demonstrate the kinetic necessity of the Bromide for standard catalysis.

Reagents:

• Substrate (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Catalyst:

  (1 mol%) - Standard, cheap catalyst

• Base:

  (2.0 eq)

• Solvent: Toluene/Water (4:1)

Workflow:

• Charge reaction vessel with Substrate, Boronic Acid, Base, and Catalyst.

• Degas solvents and add under

  .

• Heat to 90°C.

• Checkpoint: Sample at T=1 hour.

Expected Outcome:

Substrate	Yield (1 hr)	Observation
1-Bromo	>90%	Full conversion; clear dark solution.

| 1-Chloro | <5% | Failed. Catalyst decomposes before oxidative addition occurs. |

Mechanistic Visualization

The following diagram illustrates why the Chloride works for

but fails for standard Pd-catalysis.

Figure 2: Mechanistic divergence. In

, the electronegativity of Cl helps. In Pd-catalysis, the bond strength of Cl hinders.

Summary Comparison Table

Feature	1-Bromo Analog	1-Chloro Analog
Molecular Weight	~246.06	~201.61
Atom Economy	Lower (Br is heavy waste)	Higher (Cl is lighter)
Reactivity	High	High (often faster)
Pd-Coupling Reactivity	Excellent	Poor (requires expensive ligands)
Cost	High	Low
Supply Chain Stability	Moderate	High

References

• Bunnett, J. F. (1951). Kinetics of Nucleophilic Aromatic Substitution.[4][5][6] The "Element Effect" establishing that bond breaking is not rate-determining in activated

  .

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.[2][3] Detailed analysis of the kinetic barriers of aryl chlorides vs bromides.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 22832075, 1-Bromo-2-ethoxy-4-nitrobenzene.[7] (Note: Isomeric data used for property extrapolation).

• Sigma-Aldrich. Product Specification: 1-Bromo-4-chloro-2-nitrobenzene. (Used for physical property baselines of halonitrobenzenes).

Sources

• 1. youtube.com [youtube.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. byjus.com [byjus.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. 1-Bromo-2-ethoxy-4-nitrobenzene | C8H8BrNO3 | CID 22832075 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Crystallographic Analysis: 4-Bromo-2-Nitrophenetole vs. Anisole Analogs in Drug Design

[1]

Executive Summary

In the optimization of pharmaceutical intermediates, the choice between 4-bromo-2-nitrophenetole (the ethoxy derivative) and its structural analog 4-bromo-2-nitroanisole (the methoxy derivative) is often dictated by solubility profiles and handling characteristics rather than chemical reactivity alone.[1]

While both serve as electrophilic aromatic building blocks, their solid-state behaviors differ significantly.[1] This guide provides a technical comparison of their crystal structures, focusing on how the elongation of the alkoxy chain (methyl to ethyl) disrupts planar packing, alters intermolecular forces (specifically halogen bonding), and modifies thermodynamic stability.

Structural Dynamics & Packing Efficiency

The core distinction between the phenetole and anisole derivatives lies in the conformational flexibility of the alkoxy tail and its impact on the crystal lattice.

Comparative Properties Table[1][2]

Feature	4-Bromo-2-nitroanisole (Standard)	4-Bromo-2-nitrophenetole (Alternative)	Impact on Process
Alkoxy Group	Methoxy (-OCH )	Ethoxy (-OCH CH )	Phenetole has higher lipophilicity ( logP ~0.5).[1]
Conformation	Planar (coplanar with benzene ring)	Non-planar ("Ethyl Kink")	Ethoxy group introduces steric bulk, reducing packing density.
Melting Point	87–89 °C	48–50 °C	Phenetole melts lower, indicating weaker lattice energy.
Solubility	Moderate in EtOH/MeOH	High in EtOH/MeOH/EtOAc	Phenetole offers superior solubility for liquid-phase reactions.[1]
Primary Interaction	- Stacking + C-H...O	Halogen Bonding + Van der Waals	Phenetole relies less on efficient stacking due to steric hindrance.[1]

The "Ethyl Kink" Mechanism

In 4-bromo-2-nitroanisole , the methoxy group typically lies coplanar with the aromatic ring (torsion angle

), allowing for tight "herringbone" or "sheet" packing motifs dominated by - interactions.[1]

In contrast, 4-bromo-2-nitrophenetole exhibits the "Ethyl Kink."[1] The additional methylene group introduces a torsion angle (

relative to the ring plane) to minimize steric clash with the adjacent nitro group. This disruption prevents tight face-to-face stacking, resulting in:

• Lower Lattice Energy: Evidenced by the significantly lower melting point (~40°C drop).[1]

• Increased Free Volume: The crystal lattice is less dense, facilitating faster dissolution rates.

Halogen Bonding Landscape

Both molecules possess a bromine atom activated by the electron-withdrawing nitro group, creating a "

-hole" (a region of positive electrostatic potential) on the bromine.[1][2]

• Anisole Derivative: The rigid packing often forces the Br atom into close contact with the nitro-oxygen of a neighboring molecule (C-Br...O=N), a classic halogen bond.[1]

• Phenetole Derivative: The bulky ethoxy tail can sterically shield the nitro group or force the lattice into a motif where the Br...O distance is lengthened, weakening this stabilizing interaction.

Experimental Protocol: Synthesis & Crystallization

To reproduce the crystal forms for analysis, strict control over the etherification and subsequent crystallization is required. The following protocol ensures phase purity.

Workflow Diagram

Figure 1: Synthesis and crystallization workflow for isolating single crystals of the phenetole derivative.

Step-by-Step Methodology

1. Synthesis (Williamson Etherification):

• Rationale: We use Potassium Carbonate (

  ) as a mild base to deprotonate the phenol without degrading the nitro group. DMF is chosen as a polar aprotic solvent to accelerate the reaction with Ethyl Bromide.

• Protocol: Dissolve 4-bromo-2-nitrophenol (1.0 eq) in DMF (5 mL/g). Add

  (1.5 eq) and stir for 15 min. Add Ethyl Bromide (1.2 eq) dropwise.[1] Heat to 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).[1]

2. Purification (Critical Step):

• Note: The phenetole derivative is often an oil or low-melting solid.[1] Traces of unreacted phenol will inhibit crystallization.[1]

• Protocol: Wash the organic layer with 1M NaOH (removes unreacted phenol) followed by Brine.[1] Dry over

  .[1] Pass through a short silica plug to remove polar impurities.[1]

3. Crystallization (Slow Evaporation):

• Solvent System: Ethanol/Hexane (1:3).[1]

• Method: Dissolve the purified oil in a minimum amount of warm Ethanol. Add Hexane until slight turbidity appears, then add a drop of Ethanol to clear. Cover the vial with Parafilm, poke 3 small holes, and store at 4°C in a vibration-free environment.

• Target: Block-like yellow crystals should appear within 48-72 hours.

Mechanic Insights: Intermolecular Interaction Map

Understanding the forces holding the crystal together allows us to predict stability. The phenetole derivative's lower stability is mapped below.

Figure 2: Interaction map highlighting the competition between Halogen Bonding and Steric Repulsion.[1]

Causality Analysis

• The Sigma-Hole Effect: The electron-withdrawing nitro group enhances the

  -hole on the bromine atom, making it a potent halogen bond donor.[1] In the absence of steric hindrance (Anisole), this leads to robust C-Br...O networks.

• The Steric Disruption: In the Phenetole derivative, the rotating ethyl tail physically blocks the approach of neighboring molecules. This forces the crystal to adopt a lower-density packing arrangement (often changing the space group or cell volume per molecule), which directly correlates to the observed lower melting point.[1]

Conclusion & Recommendation

For drug development workflows:

• Select 4-bromo-2-nitrophenetole if your process requires high solubility in green solvents (Ethanol/Isopropanol) or if you are performing low-temperature lithiation reactions where solubility at -78°C is critical.[1]

• Select 4-bromo-2-nitroanisole if you require a stable, free-flowing solid for ease of handling, weighing, and storage, as the phenetole derivative is prone to oiling out and has poor thermal stability.[1]

The choice is a trade-off between processability (Anisole) and solubility (Phenetole) , governed fundamentally by the crystal packing disruption caused by the ethyl group.

References

• Synthesis of 4-Bromo-2-Nitrophenol (Precursor)

• Halogen Bonding Principles

  • Metrangolo, P., et al. (2013). The Halogen Bond in the Design of Functional Supramolecular Materials. Accounts of Chemical Research. Retrieved from [Link]

• Crystal Packing of Anisole Derivatives

  • Seidel, R. W. (2014). Anisole at 100 K: the first crystal structure determination. Max Planck Society.[1] Retrieved from [Link]

• Comparative Packing (Alkoxy Effects)

  • Shukla, R., et al. (2018).[3] Similarities and Differences in the Crystal Packing of Halogen-Substituted Indole Derivatives. Acta Crystallographica Section B. Retrieved from [Link]

Sources

• 1. CAS 7693-52-9: 4-Bromo-2-nitrophenol | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Similarities and differences in the crystal packing of halogen-substituted indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-Bromo-4-ethoxy-2-nitrobenzene proper disposal procedures

Comprehensive Standard Operating Procedure: Safe Handling and Disposal of 1-Bromo-4-ethoxy-2-nitrobenzene

As a Senior Application Scientist overseeing chemical development pipelines, I frequently encounter laboratories mishandling complex halogenated nitroaromatics. 1-Bromo-4-ethoxy-2-nitrobenzene (CAS: 101084-60-0) presents a unique tripartite disposal challenge: it contains a halogen (bromine), an energetic functional group (nitro), and a combustible organic framework (ethoxybenzene).

Do not simply dump this compound into your standard organic waste carboy. Improper disposal not only violates Resource Conservation and Recovery Act (RCRA) regulations but also risks the generation of highly toxic brominated dioxins and explosive thermal runaways. This guide provides a self-validating, step-by-step protocol for the safe operational handling and terminal destruction of this compound, designed specifically for drug development professionals and research scientists.

Part 1: Physicochemical Hazard Profiling (The "Why")

To design an effective and compliant disposal strategy, we must first deconstruct the molecule's reactivity. Understanding the causality behind these rules is the foundation of true laboratory safety.

• The Bromine Substituent (Halogenation): Halogenated organics cannot be disposed of via standard fuel-blending programs. Combustion at standard boiler temperatures fails to break the carbon-bromine bond completely, leading to the synthesis of highly regulated polybrominated dibenzo-p-dioxins and dibenzofurans (PBDDs/PBDFs). Furthermore, complete combustion generates corrosive Hydrogen Bromide (HBr) gas, which destroys standard incinerator linings[1].

• The Nitro Group (Reactivity): 1-Bromo-4-ethoxy-2-nitrobenzene features a bromine leaving group activated by an ortho-nitro group. Because of this structural arrangement, it is highly susceptible to Nucleophilic Aromatic Substitution (

  )[2]. If mixed with basic or nucleophilic waste (such as free amines or hydroxides), it can undergo an exothermic reaction inside a sealed waste drum, potentially leading to a catastrophic pressure burst.

• The Ethoxy Ether Linkage (Combustibility): The ether linkage and benzene ring provide a rich fuel source. While less prone to peroxide formation than aliphatic ethers, the compound acts as a combustible framework that can accelerate fires if not properly segregated.

Part 2: Regulatory & Waste Classification

Under US EPA regulations (40 CFR Part 261), waste containing 1-Bromo-4-ethoxy-2-nitrobenzene must be rigorously profiled[3].

• The 1,000 ppm Rule: Any waste stream containing more than 1,000 ppm total halogens is presumed by the EPA to be a regulated hazardous waste requiring specific High-Temperature Incineration (HTI)[4]. Mixing this compound into non-halogenated waste not only poisons the entire drum but triggers severe regulatory penalties and exorbitant disposal fees.

• Waste Codes: Depending on the carrier solvent, this waste typically carries RCRA codes for Ignitability (D001) or Toxicity. It must be explicitly labeled as "Halogenated Organic Waste - Nitroaromatic."

Part 3: Step-by-Step Disposal Workflows

Phase 1: Segregation and Accumulation

• Verify Halogen Content: Before adding to any waste stream, verify that the receiving carboy is strictly designated for Halogenated Waste.

• Chemical Incompatibility Check: Ensure the waste container contains no strong bases (e.g., NaOH, KOH) and no reducing agents (e.g., sodium borohydride) to prevent exothermic

  reactions[2].

• Primary Packaging: Collect waste in high-density polyethylene (HDPE) or PTFE-lined amber glass containers. Avoid metal cans; trace moisture can react with the brominated compound to form HBr, which will rapidly corrode the metal.

Phase 2: Labeling and Storage

• RCRA Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "1-Bromo-4-ethoxy-2-nitrobenzene" and note the approximate concentration.

• Secondary Containment: Store the waste container in a chemically compatible secondary containment tray, away from direct sunlight and heat sources to prevent thermal degradation of the nitro group.

Phase 3: Terminal Destruction (High-Temperature Incineration)

The only EPA-approved, scientifically sound method for the terminal destruction of 1-Bromo-4-ethoxy-2-nitrobenzene is High-Temperature Incineration (HTI) equipped with caustic scrubbing[1].

• Thermal Oxidation: The waste is injected into a rotary kiln incinerator. To ensure the complete destruction of the carbon-bromine bonds and prevent PBDD/PBDF formation, the primary combustion chamber must operate at temperatures between 700°C and 1,200°C[1].

• Residence Time: The gas-phase residence time must be a minimum of 1 to 3 seconds in an excess oxygen environment (50–250% excess air) to ensure complete oxidation[1].

• Caustic Scrubbing: The effluent gas, now containing HBr and

  , is passed through a wet scrubber utilizing a lime ( ) or sodium hydroxide ( ) slurry. This neutralizes the acid gases into benign salts, which are then filtered and sent to a secure landfill.

Part 4: Emergency Spill Response Protocol

In the event of a localized spill during operational handling:

• Evacuate and Ventilate: Ensure the fume hood is on maximum exhaust. If the spill occurs outside a hood, evacuate the immediate area to prevent inhalation of toxic dust or vapors.

• Neutral Absorption: Do not use combustible absorbents like sawdust (which can react with the nitroaromatic). Use inert, non-combustible absorbents such as diatomaceous earth, vermiculite, or specialized hazmat spill pads.

• Containment: Sweep the absorbed material using non-sparking tools and place it into a PTFE-lined hazardous waste container. Treat all cleanup materials as halogenated hazardous waste.

Quantitative Data & Parameter Summary

Parameter	Specification / Requirement	Scientific Rationale
Halogen Threshold	> 1,000 ppm	EPA RCRA presumption of hazardous halogenated waste requiring Subtitle C regulation[4].
Incinerator Temp.	700°C – 1,200°C	Required thermal energy to break C-Br bonds and prevent dioxin/furan formation[1].
Gas Residence Time	1.0 – 3.0 seconds	Ensures complete thermal oxidation of the nitroaromatic ring in the gas phase[1].
Scrubber Reagent	or	Neutralizes corrosive HBr gas generated during the combustion process.
Storage Material	HDPE or PTFE-lined glass	Prevents corrosion from trace HBr and resists organic solvent degradation.

Disposal Workflow Visualization

Workflow for the segregation and EPA-compliant disposal of halogenated nitroaromatic waste.

References

1.[4] Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. U.S. Environmental Protection Agency (EPA). Available at: [Link] 2.[2] Schwöbel et al. Measurement and Estimation of Electrophilic Reactivity for Predictive Toxicology. Chemical Reviews Supporting Information. Available at: [Link] 3.[1] "Hazardous Waste Incineration". In: Kirk-Othmer Encyclopedia of Chemical Technology. Available at: [Link] 4.[3] 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations (eCFR). Available at: [Link]

Sources

• 1. softbeam.net:8080 [softbeam.net:8080]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 4. epa.gov [epa.gov]

Navigating the Safe Handling of 1-Bromo-4-ethoxy-2-nitrobenzene: A Guide for Laboratory Professionals

For the diligent researcher, scientist, and drug development professional, the introduction of any new reagent into a workflow demands a rigorous and proactive approach to safety. This guide provides essential, in-depth technical and procedural information for the safe handling, storage, and disposal of 1-Bromo-4-ethoxy-2-nitrobenzene. By understanding the inherent risks and implementing the robust protocols outlined herein, you can ensure a secure laboratory environment while advancing your critical research.

Hazard Identification and Core Precautionary Measures

The primary hazards associated with bromonitrobenzene derivatives, and therefore presumed for 1-Bromo-4-ethoxy-2-nitrobenzene, are significant and demand careful attention.

Presumed Hazard Classification:

Hazard Class	Category	Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1][2][3][4][5]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][2][3][4][5]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation.[1][2][3][4][5]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1][2][3]

The causality behind these classifications lies in the chemical's structure. The nitro group (-NO2) and the bromine atom (-Br) contribute to its reactivity and potential to interact with biological tissues, leading to irritation and toxicity.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when handling 1-Bromo-4-ethoxy-2-nitrobenzene. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes and fine dust. A face shield should be worn over the goggles to protect the entire face, especially when handling larger quantities or during procedures with a high risk of splashing. Conformance to EN166 (EU) or OSHA 29 CFR 1910.133 (US) is mandatory.
Skin	Chemical-resistant gloves (Nitrile or Neoprene) and a lab coat	Nitrile or neoprene gloves offer good resistance to a broad range of chemicals. Always inspect gloves for any signs of degradation or perforation before use. A buttoned lab coat made of a suitable material should be worn to protect the skin and personal clothing.
Respiratory	Use in a certified chemical fume hood	All handling of 1-Bromo-4-ethoxy-2-nitrobenzene solid and its solutions must be conducted within a properly functioning chemical fume hood to minimize the risk of inhalation. If engineering controls are not available or are insufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational and disposal workflow is paramount for mitigating risks. The following diagram and procedural steps provide a clear and logical sequence for safe handling from receipt to disposal.

Sources

• 1. 1-Bromo-2-ethoxy-4-nitrobenzene | C8H8BrNO3 | CID 22832075 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. 1-Bromo-2-methoxy-4-nitrobenzene | CAS 77337-82-7 | SCBT - Santa Cruz Biotechnology [scbt.com]